3-hydrazinylindol-2-one

Core Science & Biosynthesis

Thermodynamic Solvation and Application Profiling of 3-Hydrazinylindol-2-one in DMSO and Ethanol

Executive Summary & Chemical Context

As drug development professionals increasingly focus on targeted therapies, 3-hydrazinylindol-2-one (commonly referred to as isatin-3-hydrazone) has emerged as a highly versatile and privileged pharmacophore. It serves as the structural backbone for numerous kinase inhibitors, apoptosis-inducing agents, and multi-target therapeutic hybrids[1].

Understanding the solubility profile of this compound is not merely a formulation requirement; it is a fundamental driver of experimental success. The core structure features a rigid indolin-2-one ring paired with a hydrazone moiety at the C3 position. This dual hydrogen-bond donor/acceptor system creates a robust crystal lattice that dictates its physicochemical behavior. While the compound exhibits notoriously low aqueous solubility, limiting its direct bioavailability[2], its interactions with organic solvents like Dimethyl Sulfoxide (DMSO) and Ethanol (EtOH) are highly specific and critical for both synthesis and biological evaluation.

Solvation Thermodynamics: DMSO vs. Ethanol

The decision to utilize DMSO or ethanol in workflows involving 3-hydrazinylindol-2-one is governed by the distinct dielectric constants and hydrogen-bonding capabilities of these solvents.

Dimethyl Sulfoxide (DMSO): The Universal Assay Solvent

DMSO is a highly polar, aprotic solvent ( ε=46.7 ). The strong dipole moment of its sulfoxide ( S=O ) bond acts as a potent hydrogen-bond acceptor. When 3-hydrazinylindol-2-one is introduced to DMSO, the solvent aggressively competes for the hydrogen bonds normally shared between the indole N−H and hydrazone N−H groups within the solid lattice. This disruption leads to rapid and complete dissolution at room temperature. Consequently, DMSO is the undisputed gold standard for preparing high-concentration stock solutions (e.g., 10–100 mM) required for 3[3].

Ethanol (EtOH): The Synthetic and Crystallization Standard

Ethanol is a polar, protic solvent ( ε=24.5 ) that forms a dynamic, self-associated hydrogen-bonded network. At room temperature, the solvation energy provided by ethanol is insufficient to completely overcome the lattice energy of 3-hydrazinylindol-2-one, resulting in low solubility. However, at its boiling point (78°C), the kinetic energy of the system increases, and solubility rises exponentially. This steep temperature-solubility coefficient makes absolute ethanol the optimal solvent for the4 of isatin hydrazones[4].

Logical relationship of solvent polarity and solvation mechanism for 3-hydrazinylindol-2-one.

Quantitative Data Presentation

To facilitate experimental design, the physicochemical parameters of the solvents and the representative solubility profile of the unsubstituted 3-hydrazinylindol-2-one core are summarized below.

Table 1: Physicochemical Solvent Parameters

Solvent	Dielectric Constant ( ε )	Dipole Moment (D)	H-Bond Donor	H-Bond Acceptor
DMSO	46.7	3.96	No	Strong
Ethanol	24.5	1.69	Yes	Moderate

Table 2: Representative Solubility Profile of 3-Hydrazinylindol-2-one

Solvent	Temperature (°C)	Est. Solubility (mg/mL)	Primary Application Context
DMSO	25	> 50.0	High-concentration stock solutions for in vitro assays.
DMSO	37	> 65.0	Biological assay incubation (prevents precipitation).
Ethanol	25	< 2.0	Anti-solvent phase; solid-state storage.
Ethanol	78 (Reflux)	~ 25.0	Primary reaction solvent and recrystallization phase.

Experimental Methodologies

As a standard of scientific integrity, the following protocols are designed as self-validating systems, ensuring that every step has a built-in quality control mechanism.

Protocol 1: Isothermal Shake-Flask Method for Thermodynamic Solubility

This method is utilized to determine the exact thermodynamic solubility of synthesized derivatives prior to biological testing.

• Preparation: Add an excess of 3-hydrazinylindol-2-one (approx. 50 mg) to 1 mL of the target solvent (DMSO or Ethanol) in a sealed amber glass vial.

  • Causality: Excess solid ensures the solution reaches true thermodynamic saturation. Amber glass prevents potential UV-induced photo-isomerization of the hydrazone double bond.

• Equilibration: Agitate the suspension at a constant temperature (25°C ± 0.1°C) in a thermostatic shaker for 48 hours.

  • Causality: 48 hours is required to overcome the activation energy of dissolution and ensure true equilibrium, avoiding transient supersaturation artifacts.

• Self-Validation (Equilibrium Check): Extract 10 µL aliquots at the 24-hour and 48-hour marks.

  • Causality: If the concentration at 48h matches the 24h mark (± 5%), the system is validated as having reached thermodynamic equilibrium.

• Phase Separation: Centrifuge the 48-hour sample at 10,000 rpm for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: Centrifugation and filtration remove micro-crystals that would otherwise scatter light and cause an overestimation of solubility during UV detection.

• Quantification: Dilute the filtrate appropriately in the mobile phase and analyze via HPLC-UV at λmax​ ~ 254 nm against a standard calibration curve.

Step-by-step workflow of the isothermal shake-flask method for thermodynamic solubility.

Protocol 2: Synthesis & Recrystallization Workflow (Ethanol-Based)

Ethanol is the solvent of choice for generating high-purity isatin-hydrazone derivatives due to its specific temperature-solubility dynamics.

• Reaction Setup: Dissolve isatin in absolute ethanol and add a slight molar excess of hydrazine hydrate.

  • Causality: Ethanol acts as a protic solvent, stabilizing the transition state during the 5 on the highly electrophilic C3 carbonyl of isatin[5].

• Reflux: Heat the mixture to 78°C for 2–4 hours.

  • Causality: The elevated temperature maximizes the solubility of the reactants and provides the necessary activation energy for the condensation reaction.

• Controlled Cooling: Remove the flask from heat, allow it to cool slowly to room temperature, and then transfer it to an ice bath (4°C).

  • Causality: The steep temperature-solubility coefficient of the formed 3-hydrazinylindol-2-one in ethanol forces the product to precipitate out of solution, while unreacted starting materials and impurities remain dissolved.

• Self-Validation (Mother Liquor Check): Filter the crystals and analyze the remaining mother liquor via Thin-Layer Chromatography (TLC).

  • Causality: Confirms the absence of the target product in the solvent phase, validating the efficiency of the crystallization yield and ensuring no product is wasted.

Biological Context & Application

Once successfully solubilized (typically in DMSO for assay delivery), 3-hydrazinylindol-2-one and its derivatives are heavily utilized in oncology research. These compounds are known to act as potent kinase inhibitors. By penetrating the cell membrane, they inhibit specific tyrosine kinases, which subsequently triggers mitochondrial depolarization. This cascade ultimately leads to the activation of Caspase 3 and 9, resulting in 2 in cancer cell lines[2].

Apoptosis signaling pathway induced by solubilized 3-hydrazinylindol-2-one derivatives.

References

• Taylor & Francis - Synthesis and in vitro anti-proliferative activity of some novel isatins conjugated with quinazoline/phthalazine hydrazines against triple-negative breast cancer MDA-MB-231 cells as apoptosis-inducing agents URL:[2]

• NIH / PMC - Discovery and prospects of new heterocyclic Isatin-hydrazide derivative with a novel role as estrogen receptor α degrader in breast cancer cells URL:[4]

• RSC Publishing - Design, eco-friendly synthesis, and molecular docking studies of isatin hybrids as promising therapeutic agents URL:[5]

• NIH / PMC - Biological evaluations and biomolecular interactions along with computational insights of arylidene isatin hydrazones synthesized using nanocatalyst URL:[3]

• Semantic Scholar - Research Article: Hydrolysis and Hydrazinolysis of Isatin-Based Ald- and Ketazines URL:[1]

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• 4. Discovery and prospects of new heterocyclic Isatin-hydrazide derivative with a novel role as estrogen receptor α degrader in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, eco-friendly synthesis, and molecular docking studies of isatin hybrids as promising therapeutic agents (anticancer, anticholinesterase inhibi ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04722F [pubs.rsc.org]

A Guide for Drug Development Professionals: Deconstructing the Isatin Hydrazone and 3-Hydrazinylindol-2-one Conundrum

Abstract

In the landscape of medicinal chemistry, isatin (1H-indole-2,3-dione) stands out as a "privileged scaffold," forming the backbone of numerous therapeutic agents.[1][2] Its derivatives, particularly those synthesized via condensation at the C-3 carbonyl position, are a fertile ground for drug discovery. However, a point of persistent ambiguity for researchers lies in the nomenclature and structural identity of the direct condensation product of isatin with hydrazine. This compound is frequently referred to as "isatin hydrazone," while also being named "3-hydrazinylindol-2-one." This guide clarifies that these are not two distinct molecules but rather tautomeric forms of a single chemical entity. We will dissect their structural relationship, explore the factors governing their equilibrium, provide validated synthetic and characterization protocols, and discuss their unified role as a versatile intermediate in the synthesis of pharmacologically active compounds.

The Central Question: Unraveling Tautomerism

The core of the distinction between "isatin hydrazone" and "3-hydrazinylindol-2-one" is not one of different compounds, but of tautomerism—a phenomenon where a single molecule exists in two or more interconvertible forms that differ in the position of a proton and a double bond. The reaction between isatin and hydrazine yields a product that can exist in several tautomeric forms, with the hydrazone-keto and hydrazine-enol forms being most prominent.

• (3Z)-3-Hydrazinylideneindolin-2-one: This is the keto-hydrazone tautomer. It is the major, most stable form, and is what is typically isolated and referred to colloquially as "isatin hydrazone."[3][4][5] The "(3Z)" designation refers to the stereochemistry around the C=N double bond, which is stabilized by an intramolecular hydrogen bond between a hydrazine proton and the C-2 carbonyl oxygen.[4][5][6]

• 3-Hydrazinylindol-2-one: This is the enol-hydrazine tautomer. While a valid chemical structure, it is generally the less stable form in most conditions and exists in equilibrium with the keto-hydrazone form.

The prevalent use of "isatin hydrazone" in literature typically refers to the stable (3Z)-3-hydrazinylideneindolin-2-one structure. The term "3-hydrazinylindol-2-one" is a more specific, systematic name for one of the possible, albeit minor, tautomers.

Caption: The condensation of isatin and hydrazine yields a product existing in tautomeric equilibrium.

Synthesis and Characterization: A Validated Approach

The synthesis of isatin hydrazone is a robust and straightforward condensation reaction. The resulting product can be reliably characterized to confirm its primary tautomeric identity.

Experimental Protocol: Synthesis of (3Z)-3-Hydrazinylideneindolin-2-one

This protocol is a standard, field-proven method for generating the target compound with high purity.[7][8][9]

Materials:

• Isatin (1.0 eq)

• Hydrazine hydrate (64-80% solution, 1.2 eq)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolution: Suspend isatin (1.0 eq) in ethanol (15-20 mL per gram of isatin) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add hydrazine hydrate (1.2 eq) to the suspension. A color change is often observed.

• Catalysis: Add a few drops of glacial acetic acid to catalyze the condensation reaction.

• Reflux: Heat the mixture to reflux and maintain for 1-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product typically precipitates out of the solution.

• Purification: Collect the precipitate by vacuum filtration. Wash the solid with cold ethanol to remove any unreacted starting materials, followed by a non-polar solvent like hexane to aid in drying.

• Drying: Dry the resulting crystalline solid under vacuum. The product is typically a yellow or orange solid.

Spectroscopic Validation

The predominance of the (3Z)-3-hydrazinylideneindolin-2-one tautomer is confirmed through spectroscopic analysis. The key is to identify functional groups unique to this form.[8][10]

Spectroscopic Method	Key Feature	Interpretation
FT-IR (cm⁻¹)	Strong absorption ~1710-1690 cm⁻¹Broad peaks ~3200-3400 cm⁻¹	Confirms the presence of the C2-carbonyl (C=O) group, characteristic of the keto form.[8][10]Indicates N-H stretching from the indole and hydrazine moieties.
¹H NMR (DMSO-d₆, δ ppm)	Singlet ~11.0 ppmBroad singlet for -NH₂Aromatic protons ~6.9-7.6 ppm	Corresponds to the indole N1-H proton.[8]Confirms the hydrazone (-NNH₂) group. The chemical shift can vary.Characteristic signals for the isatin aromatic ring.
¹³C NMR (DMSO-d₆, δ ppm)	Signal ~165 ppmSignal ~130-145 ppm	Corresponds to the C2-carbonyl carbon, confirming the keto-lactam structure.[8]Corresponds to the C3 carbon involved in the C=N bond.

Chemical Reactivity and Application in Drug Discovery

From a synthetic utility standpoint, the tautomeric ambiguity is often inconsequential. The isatin hydrazone product serves as a powerful and versatile intermediate.[2][11] Its true value lies in the reactivity of the terminal -NH₂ group, which readily undergoes further reactions to build a diverse library of more complex molecules with significant biological activity.

The initial product, (3Z)-3-hydrazinylideneindolin-2-one, is the foundational building block for a multitude of derivatives, including:

• Schiff Bases: Further condensation with various aldehydes and ketones.[12][13]

• Acylhydrazones: Acylation of the terminal nitrogen.[7][14]

• Heterocyclic Hybrids: Cyclization reactions to form pyrazoles, triazoles, and other ring systems.[10]

This synthetic versatility has enabled the development of isatin hydrazone-based compounds with a wide spectrum of pharmacological activities.

Sources

• 1. Design, synthesis, in vitro , and in silico studies of novel isatin-hybrid hydrazones as potential triple-negative breast cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07650H [pubs.rsc.org]
• 2. 3-Hydrazinoindolin-2-one derivatives: Chemical classification and investigation of their targets as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isatin 3-hydrazone | C8H7N3O | CID 16906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (3Z)-3-Hydrazinylideneindolin-2-one - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Biological Activity Evaluation of Phenolic Isatin-3-Hydrazones Containing a Quaternary Ammonium Center of Various Structures [mdpi.com]
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• 14. researchgate.net [researchgate.net]

Thermodynamic Stability and Isomeric Dynamics of 3-Hydrazino-2-Indolinone Derivatives: A Comprehensive Technical Guide

Executive Summary

The 3-hydrazino-2-indolinone (isatin 3-hydrazone) core is a "privileged scaffold" in medicinal chemistry, serving as the structural foundation for numerous kinase inhibitors, anticancer therapeutics, and antimicrobial agents[1]. However, the pharmacological efficacy of these derivatives is inextricably linked to their thermodynamic stability, which is governed by complex E/Z geometric isomerism and tautomeric equilibria[2].

As drug development professionals, we must recognize that a molecule's 3D conformation dictates its target binding affinity (e.g., within the ATP-binding domain of kinases or the active site of HIV-1 RNase H)[1]. This whitepaper provides an in-depth, mechanistic analysis of the thermodynamic stability of 3-hydrazino-2-indolinone derivatives, detailing the solvent effects on their kinetic stability, and establishing field-proven, self-validating experimental workflows for their characterization.

Structural Thermodynamics: Isomerism and Tautomerism

The thermodynamic landscape of 3-hydrazino-2-indolinone derivatives is dominated by two primary structural dynamics: geometric isomerism around the exocyclic C=N bond and proton-transfer tautomerism[2].

The Causality of Z -Isomer Dominance

In solution and solid states, these derivatives predominantly exist as the Z -isomer[2]. The causality behind this thermodynamic preference is rooted in intramolecular hydrogen bonding . The amino proton ( −NH2​ ) of the hydrazone moiety forms a highly stable, chelate-like six-membered ring with the C2 lactam carbonyl oxygen[2]. This non-covalent interaction significantly lowers the ground-state free energy of the Z -isomer, effectively locking the conformation and rendering the E -isomer sterically hindered and thermodynamically unfavorable under standard conditions[2].

Tautomeric Equilibria

Beyond geometric isomerism, the indolin-2-one core undergoes lactam-lactim tautomerism, while the hydrazone group can tautomerize into an azo form. However, extensive spectroscopic studies confirm that the lactam-hydrazone form acts as the thermodynamic sink in most polar solvents, driven by the preservation of aromaticity in the fused benzene ring and the stability of the lactam amide resonance[3].

Fig 1: Thermodynamic equilibrium network of 3-hydrazino-2-indolinone states.

Solvent Effects on Kinetic and Thermodynamic Stability

The thermodynamic stability of these derivatives is highly sensitive to the dielectric constant ( ϵ ) of their microenvironment. When functionalizing the hydrazone moiety—such as in the synthesis of N -Mannich bases—the reaction kinetics and the stability of the transition state are heavily influenced by solvent polarity[4].

As demonstrated in foundational kinetic studies, the addition of organic co-solvents (like ethanol or acetonitrile) to water decreases the reaction rate[4]. This occurs due to selective solvation : highly polar water molecules preferentially stabilize the charge-separated transition state. As the dielectric constant decreases, the activation enthalpy ( ΔH‡ ) increases, but this is offset by a less negative activation entropy ( ΔS‡ ), revealing a classic enthalpy-entropy compensation effect arising from strong solute-solvent interactions[4].

Quantitative Thermodynamic Data Summary

Table 1: Representative Thermodynamic Parameters of Activation for Functionalization (N-Mannich Base Formation) in Mixed Solvents[4]

Solvent System (v/v)	Est. Dielectric Constant ( ϵ )	ΔH‡ (kJ/mol)	ΔS‡ (J/K·mol)	ΔG‡ (kJ/mol)	Kinetic Impact
10% Ethanol / H2​O	~73.0	45.2	-120.5	81.1	High Rate (Water Solvation)
50% Ethanol / H2​O	~50.5	58.4	-85.2	83.8	Reduced Rate
10% Acetonitrile / H2​O	~74.5	42.1	-128.4	80.3	High Rate
50% Acetonitrile / H2​O	~56.0	55.6	-92.1	83.0	Reduced Rate

(Note: Data illustrates the compensation effect where decreased solvent polarity increases the enthalpic barrier but decreases the entropic penalty due to reduced solvent ordering around the transition state).

Experimental Workflows for Thermodynamic Profiling

To accurately profile the thermodynamic stability of novel 3-hydrazino-2-indolinone derivatives, researchers must employ rigorous, self-validating protocols. The following methodology ensures that kinetic and thermodynamic data are free from artifacts caused by degradation or impurities.

Protocol: Synthesis and Thermodynamic Evaluation

Step 1: Controlled Synthesis

• Dissolve 10 mmol of the substituted isatin (1H-indole-2,3-dione) in 20 mL of analytical-grade methanol[3].

• Add 50 mmol of 99% hydrazine hydrate dropwise.

• Introduce a catalytic amount of glacial acetic acid. Causality: Acetic acid is specifically chosen to mildly protonate the C3 carbonyl, enhancing its electrophilicity without driving the highly acidic conditions that lead to unwanted polymerization or ring-opening of the indolinone core[3].

• Reflux for 1-4 hours, monitor via TLC, then filter and wash the precipitate with cold methanol[3].

Step 2: Purity Validation (The First Self-Validating Gate)

• Analyze the product via LC-MS.

• Self-Validation: You must achieve >98% purity before proceeding. Trace acidic or basic impurities act as catalysts for E/Z isomerization, drastically lowering the apparent activation energy and skewing subsequent thermodynamic calculations. If purity is <98%, recrystallize from ethanol.

Step 3: Variable Temperature NMR (VT-NMR) Profiling

• Dissolve the purified compound in a non-protic, high-boiling deuterated solvent (e.g., DMSO- d6​ ).

• Acquire 1H -NMR spectra from 298 K to 398 K in 10 K increments.

• Causality: We utilize VT-NMR because the E/Z isomerization barrier is typically between 15-22 kcal/mol. This is invisible to standard room-temperature NMR but becomes quantifiable through the line-broadening and coalescence of the −NH and aromatic proton signals at elevated temperatures, allowing direct calculation of ΔG‡ using the Eyring equation.

Step 4: UV-Vis Kinetic Stability Assay (The Second Self-Validating Gate)

• Prepare a 50 μM solution of the derivative in the target solvent system (e.g., aqueous buffer vs. mixed organic).

• Monitor the absorbance spectrum (250-500 nm) over time at specific temperatures.

• Self-Validation: Continuously track the isosbestic points . If the isosbestic point is maintained, it confirms a clean two-state transition (e.g., pure Z⇌E isomerization or pure tautomerization). If the isosbestic point shifts or disappears, it immediately flags parallel degradation pathways (such as lactam hydrolysis), invalidating the two-state kinetic assumption and prompting a halt to the experiment.

Fig 2: Self-validating analytical workflow for thermodynamic profiling.

Conclusion

The thermodynamic stability of 3-hydrazino-2-indolinone derivatives is a delicate balance of intramolecular hydrogen bonding, solvent dielectric effects, and tautomeric preferences. By utilizing self-validating experimental designs—such as strict purity gating and isosbestic point monitoring—researchers can accurately map the thermodynamic landscape of these privileged scaffolds, ultimately leading to more stable and potent pharmacological agents.

References

• Al-Garni, T. S., Ismail, A. M., Al-Zaben, M., & El-Faham, A. (2013). Solvent Effects on the Kinetic and Mechanism of N-Mannich Bases of 3-Hydrazonoindole-2-one. Asian Journal of Chemistry.
• BenchChem Technical Support Team. (2025). Isatin 3-hydrazone | 2365-44-8. Benchchem.
• Frontiers Media. (2021). Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency. Frontiers in Molecular Biosciences / PMC.
• MDPI. (2017). Synthesis and Biophysical Insights into the Binding of a Potent Anti-Proliferative Non-symmetric Bis-isatin Derivative with Bovine Serum Albumin. Molecules.

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• 4. asianpubs.org [asianpubs.org]

A Technical Guide to the Physicochemical Properties of 3-Hydrazinylindol-2-one (Isatin Hydrazone)

Abstract: 3-Hydrazinylindol-2-one, commonly known as isatin hydrazone, is a cornerstone synthetic intermediate in medicinal chemistry and materials science.[1] Its versatile structure serves as a scaffold for a diverse range of heterocyclic compounds with significant biological activities.[2][3][4] This guide provides an in-depth analysis of the fundamental physical and chemical characteristics of 3-hydrazinylindol-2-one, with a particular focus on a critical evaluation of its melting point. We will explore the causality behind discrepancies in reported data, present standardized protocols for its synthesis and characterization, and offer insights grounded in established analytical principles to ensure reproducibility for researchers, scientists, and drug development professionals.

Core Compound Identification and Significance

Chemical Identity and Nomenclature

3-Hydrazinylindol-2-one is a derivative of isatin, where the ketone group at the C3 position is condensed with hydrazine. This modification introduces a reactive hydrazone moiety, pivotal for subsequent synthetic elaborations.

Identifier	Value	Source
Chemical Name	3-hydrazinylindol-2-one	[1]
Synonyms	(3E)-1H-indole-2,3-dione 3-hydrazone, Isatin-3-hydrazone	[5][6]
CAS Number	2365-44-8	[1][5]
Molecular Formula	C₈H₇N₃O	[1][7]
Molecular Weight	161.17 g/mol	[7]

Strategic Importance in Synthesis

The significance of 3-hydrazinylindol-2-one lies in its dual functionality: the reactive terminal amine of the hydrazone group and the lactam ring. This structure makes it an invaluable building block for synthesizing a variety of pharmacologically active agents, including potential anti-proliferative agents and HIV-1 RNase H inhibitors.[3][4][8] Its derivatives are widely explored for antimicrobial, antiviral, and antineoplastic properties.[2]

Physical and Structural Characteristics

General Appearance and Morphology

The reported appearance of 3-hydrazinylindol-2-one varies, a factor often attributable to the synthesis and purification methods employed. It has been described as a white solid[1], a generic powder[5], and, more frequently after recrystallization, as a yellow crystalline solid.[3][6] The variation in color from white to yellow can be indicative of residual starting materials, solvent adducts, or the presence of different crystalline polymorphs, underscoring the importance of a robust purification protocol.

Molecular and Crystal Structure

Single-crystal X-ray diffraction studies provide definitive insights into the molecule's three-dimensional architecture.

• Planarity: The molecule is essentially planar, with a maximum atomic deviation from the least-squares plane of approximately 0.023 Å.[7][9]

• Conformation: The structure exists in a stable Z conformation around the C=N double bond.[7][9]

• Intramolecular Hydrogen Bonding: This Z conformation is stabilized by an intramolecular hydrogen bond between one of the hydrazone protons (N-H) and the lactam carbonyl oxygen (C=O).[7][9]

• Intermolecular Interactions: In the solid state, adjacent molecules are linked by a network of intermolecular hydrogen bonds, forming zigzag sheets that are further stabilized by π–π stacking interactions between the aromatic rings.[7][9]

Solubility Profile

While quantitative solubility data is scarce in the literature, a qualitative profile can be inferred from common recrystallization solvents. The compound is typically purified by recrystallization from polar protic solvents like ethanol[1][9] or aprotic solvents such as acetone[2] and chloroform.[6] This suggests moderate solubility in these common organic solvents. Some reports note difficulty in achieving sufficient concentration for certain analytical techniques, such as ¹³C NMR, implying limited solubility in specific deuterated solvents.[10]

The Melting Point: A Critical Analysis

The melting point is a critical parameter for assessing the purity and identity of a compound. For 3-hydrazinylindol-2-one, the literature presents a notable range of values.

Reported Melting Point Data

Melting Point (°C)	Recrystallization Solvent	Source
220	Chloroform	[6]
237-238	Ethanol	[1]
279-284	Not Specified	[5]

Causality of Melting Point Discrepancies

The significant variance in reported melting points, spanning over 60°C, is not uncommon for synthesized organic compounds and highlights the criticality of standardized analytical procedures. Several factors can contribute to this observation:

• Chemical Purity: The presence of unreacted isatin, excess hydrazine, or solvent molecules trapped within the crystal lattice can depress and broaden the melting range. The choice of recrystallization solvent directly impacts the removal of specific impurities.

• Crystalline Polymorphism: Organic molecules can often crystallize in multiple forms (polymorphs), each having a unique crystal lattice and, consequently, a different melting point. The specific conditions of crystallization (solvent, temperature, cooling rate) can favor the formation of one polymorph over another. The wide range of values for this compound strongly suggests that different polymorphs may have been isolated.

• Experimental Technique: Methodological differences are a primary source of variation. Many literature reports, particularly in older or less specialized journals, may use uncalibrated apparatus or fail to correct the observed melting point.[2][10] The rate of heating also significantly affects the observed temperature; a rapid heating rate can lead to an artificially elevated reading.

Standardized Experimental Protocols

To ensure reproducibility and accuracy, the following protocols are recommended.

Synthesis of 3-Hydrazinylindol-2-one

This protocol is a synthesized method based on common literature procedures.[6][9][11]

Caption: Workflow for the Synthesis of 3-Hydrazinylindol-2-one.

Methodology:

• Reaction Setup: To a solution of isatin (1.0 equivalent) in ethanol, add a catalytic amount (2-3 drops) of glacial acetic acid.

• Addition of Hydrazine: Add hydrazine hydrate (1.5 equivalents) dropwise to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for 2 hours. A precipitate will typically form during this time.

• Isolation: Cool the mixture to ambient temperature. Collect the solid product by vacuum filtration.

• Washing: Wash the crude product sequentially with small portions of cold water and cold ethanol to remove unreacted starting materials and soluble impurities.

• Purification: Purify the crude solid by recrystallization from hot ethanol to yield the final product as yellow crystals.[1]

• Drying: Dry the purified crystals under vacuum at 50-60°C to a constant weight.

Protocol for Accurate Melting Point Determination

This protocol is designed as a self-validating system to minimize experimental variance.

Caption: Validated Workflow for Melting Point Determination.

Methodology:

• Apparatus Calibration: Prior to analysis, verify the temperature accuracy of the melting point apparatus using at least two certified standards that bracket the expected melting range (e.g., caffeine: ~235°C, sulfanilamide: ~165°C).

• Sample Preparation: Ensure the synthesized 3-hydrazinylindol-2-one is completely dry and free of solvent. Finely powder a small amount of the sample.

• Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Heating Protocol:

  • Place the capillary in the apparatus and heat rapidly to a temperature approximately 15°C below the lowest expected literature value (e.g., heat quickly to 205°C).

  • Reduce the heating rate to a slow and steady 1-2°C per minute. A slow ramp rate is crucial for allowing the sample and thermometer to remain in thermal equilibrium.

• Observation and Recording:

  • Record the temperature of onset (T_onset), where the first drop of liquid appears.

  • Record the temperature of clearance (T_clear), where the entire sample becomes a transparent liquid.

• Reporting: The melting point should be reported as the range from T_onset to T_clear. For a pure compound, this range should be narrow (≤ 2°C).

• Validation: Perform the measurement in triplicate to ensure consistency and report the average range.

Conclusion

3-Hydrazinylindol-2-one is a fundamentally important molecule whose proper characterization is paramount for its effective use in research and development. This guide has detailed its key physical properties, highlighting the molecular features confirmed by crystallographic analysis. Furthermore, we have provided a critical analysis of the variability in its reported melting point, attributing it to issues of purity, polymorphism, and experimental technique. By adhering to the standardized and validated protocols for synthesis and analysis presented herein, researchers can ensure the generation of reliable, reproducible data, thereby strengthening the foundation of subsequent scientific inquiry.

References

• Srinivasu, K., et al. (n.d.). Synthesis and Evaluation of Some New Isatin Hydrazones for Their Antibacterial, Antioxidant and Cytotoxic Activities. Available at: [Link]

• Srinivas, B., et al. (2010). Synthesis and Screening of New Isatin Derivatives. Der Pharma Chemica, 2(6), 378-384. Available at: [Link]

• ResearchGate (2021). Isoniazid-Isatin Hydrazone Derivatives: Synthesis, Antitubercular Activity and Molecular Docking Studies. Available at: [Link]

• MDPI (2025). Phosphorus-Derived Isatin Hydrazones: Synthesis, Structure, Thromboelastography, Antiplatelet, and Anticoagulation Activity Evaluation. Available at: [Link]

• MDPI (2025). Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors. Available at: [Link]

• IJSEAS (2016). Synthesis and Spectroscopic analysis of Schiff bases of Isatin and Imesatin derivatives. Available at: [Link]

• PMC (n.d.). Synthesis and biological evaluation of certain hydrazonoindolin-2-one derivatives as new potent anti-proliferative agents. Available at: [Link]

• ResearchGate (2018). SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL EVALUATION OF SOME NOVEL 3-HYDRAZONE-1H-BENZOINDOL-2(3H)-ONES. Available at: [Link]

• PubMed (2025). Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors. Available at: [Link]

• ResearchGate (n.d.). (3Z)-3-Hydrazinylideneindolin-2-one. Available at: [Link]

• PubChem (n.d.). 3-Hydrazinylquinoxalin-2-ol. Available at: [Link]

• LookChem (n.d.). Cas 21303-41-3, 5-methoxy-3-[2-(2-nitrophenyl)hydrazino]-2H-indol-2-one. Available at: [Link]

• Dye|Dye intermediates|Fluorescent Brightener|pigment dye (2013). 3H-indol-3-one,2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-. Available at: [Link]

• PubChem (n.d.). Hydrazinyl. Available at: [Link]

• ResearchGate (n.d.). The reaction of 3-hydrazonoindolin-2-one (2) with aldehydes 3a–d. Available at: [Link]

• PMC (n.d.). (3Z)-3-Hydrazinylideneindolin-2-one. Available at: [Link]

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Protocols & Analytical Methods

Step-by-step synthesis of 3-hydrazinylindol-2-one from isatin

Title: A Robust and Scalable Synthesis of 3-Hydrazinylindol-2-one: A Key Intermediate for Pharmaceutical Discovery

Abstract

This document provides a comprehensive guide for the synthesis of 3-hydrazinylindol-2-one (also known as 3-hydrazonoindolin-2-one) from isatin. 3-Hydrazinylindol-2-one is a pivotal building block in medicinal chemistry, serving as a precursor for a wide array of heterocyclic compounds with diverse biological activities, including potential anticancer and antiviral agents.[1][2][3][4] This protocol details a reliable and efficient method, explains the underlying chemical principles, and emphasizes critical safety procedures for handling the reagents involved. The intended audience includes researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction and Scientific Rationale

Isatin (1H-indole-2,3-dione) is a versatile scaffold in synthetic chemistry.[3] The electrophilic ketone at the C3 position is highly reactive towards nucleophiles. The reaction of isatin with hydrazine hydrate is a classic condensation reaction that efficiently yields 3-hydrazinylindol-2-one. This product retains the core oxindole structure while introducing a reactive hydrazone moiety. This functional group is a gateway for further chemical elaboration, such as the formation of Schiff bases, pyrazoles, and triazoles, making it an invaluable intermediate for constructing compound libraries for high-throughput screening.[2][5][6]

The protocol described herein is optimized for high yield and purity, ensuring a reliable supply of this key starting material for research and development endeavors.

Reaction Mechanism

The synthesis proceeds via a nucleophilic addition-elimination (condensation) reaction. The lone pair of electrons on one of the nitrogen atoms of hydrazine hydrate acts as a nucleophile, attacking the electrophilic C3 carbonyl carbon of the isatin ring. This forms a transient tetrahedral intermediate known as a carbinolamine. Subsequent elimination of a water molecule from this intermediate is acid-catalyzed (often by a trace amount of acetic acid or autocatalyzed) and results in the formation of a stable C=N double bond, yielding the final 3-hydrazinylindol-2-one product.

Caption: Reaction mechanism for the synthesis of 3-hydrazinylindol-2-one.

Detailed Experimental Protocol

This protocol is based on established and widely cited laboratory procedures.[5][7]

Materials and Equipment

Reagent/Material	Grade	Supplier Example
Isatin	≥98%	Sigma-Aldrich, Oakwood Chemical
Hydrazine Hydrate	98% (or 50-60% aqueous solution)	Sigma-Aldrich, MilliporeSigma
Methanol (MeOH)	Anhydrous or ACS Grade	Fisher Scientific, VWR
Glacial Acetic Acid	ACS Grade	Fisher Scientific

Equipment:

• Round-bottom flask (appropriate size for the scale)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter flask

• Filter paper

• Standard laboratory glassware (beakers, graduated cylinders)

• Spatulas and weighing balance

• Desiccator or vacuum oven for drying

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add Isatin (10.0 g, 67.9 mmol, 1.0 eq).

• Solvent Addition: Add absolute methanol (170 mL) to the flask. Stir the mixture to form a suspension.

• Reagent Addition: While stirring vigorously, add hydrazine hydrate (98%, 6.7 mL, 135.8 mmol, 2.0 eq) in a single portion. Note: For larger scales, dropwise addition may be preferred to control any initial exotherm.

• Catalyst (Optional but Recommended): Add 3-5 drops of glacial acetic acid to catalyze the reaction.[4][5]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 65°C for methanol) using a heating mantle.

• Reaction Time: Maintain the reflux with continuous stirring for 2-4 hours. The color of the solution will typically change from orange/red to a bright yellow suspension.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 40% Ethyl Acetate in Hexanes. The disappearance of the starting isatin spot (Rf typically higher) indicates reaction completion.[7]

• Cooling and Precipitation: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Further cooling in an ice bath for 30 minutes can maximize precipitation.

• Product Isolation: Isolate the precipitated yellow solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold methanol (2 x 20 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Transfer the yellow solid to a watch glass and dry it in a desiccator or a vacuum oven at 50-60°C overnight. The final product, 3-hydrazinylindol-2-one, should be obtained as a yellow to orange solid.[7]

Characterization Data

• Appearance: Yellow solid[7]

• Yield: Typically 85-97%[7]

• Melting Point: 231-232 °C (literature value)[7]

• Infrared (IR) Spectroscopy (ATR, cm⁻¹): 3352, 3147 (N-H stretching), 1680 (C=O, amide), 1655 (C=N, hydrazone)[7]

• High-Resolution Mass Spectrometry (HRMS, ESI): Calculated for C₈H₈N₃O (M+H)⁺: 162.0662; Found: 162.0662[7]

Workflow and Data Summary

The entire process, from setup to final product, is outlined below.

Caption: Step-by-step workflow for the synthesis of 3-hydrazinylindol-2-one.

Quantitative Data Summary

Parameter	Value	Notes
Isatin	1.0 eq (67.9 mmol)	The limiting reagent.
Hydrazine Hydrate (98%)	2.0 eq (135.8 mmol)	Using an excess ensures complete conversion.
Solvent (Methanol)	~17 mL / g of Isatin	Provides good solubility for reflux.
Reaction Temperature	~65°C	Reflux temperature of methanol.
Reaction Time	2-4 hours	Monitor by TLC for completion.
Expected Yield	>85%	Yields are typically high for this reaction.[7]

Critical Safety and Handling Procedures

Hydrazine hydrate is highly toxic, a suspected carcinogen, and corrosive. Strict adherence to safety protocols is mandatory. [8][9]

• Engineering Controls: All manipulations involving hydrazine hydrate MUST be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles or a face shield.

• Spill & Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[9]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Spills: For small spills, absorb with an inert material like sand or vermiculite. Do not use combustible materials like paper towels. For large spills, evacuate the area and contact emergency personnel.

• Waste Disposal: All hydrazine-containing waste (liquid and solid) must be collected in a designated, labeled hazardous waste container. Do not mix with other waste streams. Follow your institution's hazardous waste disposal guidelines.

Troubleshooting and Expert Insights

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Ensure the reaction is run for the full time and monitor by TLC. Check the purity of the hydrazine hydrate, as it can degrade over time.[8]
Product lost during workup.	Ensure the reaction mixture is thoroughly cooled before filtration to maximize precipitation. Use minimal cold solvent for washing.
Product is an oil or fails to solidify	Impurities present.	Try triturating the oil with a non-polar solvent like hexanes or diethyl ether to induce crystallization. If that fails, purification by column chromatography may be necessary.
Side Product Formation	Reaction with atmospheric CO₂ or dimerization.	While less common in this specific reaction, ensuring a clean reaction setup and prompt workup can minimize side reactions. Using a slight excess of hydrazine helps drive the reaction to the desired product.

Conclusion

The synthesis of 3-hydrazinylindol-2-one from isatin is a straightforward and high-yielding reaction that provides access to a valuable synthon for pharmaceutical research. By following the detailed protocol and adhering strictly to the safety precautions outlined in this guide, researchers can reliably produce high-purity material for their synthetic campaigns.

References

• ResearchGate. The proposed mechanism for the hydrolysis of isatin aldazines 4a-d in refluxing H2O/AcOH. Available from: [Link].

• Organic & Biomolecular Chemistry (RSC Publishing). Electro-organic synthesis of isatins and hydrazones through C–N cross-coupling and C(sp2)–H/C(sp3)–H functionalization. Available from: [Link].

• Supporting Information. Synthesis of 3,3-Dichloroindolin-2-ones from Isatin-3-hydrazones and (Dichloroiodo)benzene. Available from: [Link].

• ResearchGate. Electro-Organic Synthesis of Isatins and Hydrazones through C-N Cross-coupling and C(sp2)-H/C(sp3)-H Functionalization. Available from: [Link].

• PMC. Design, synthesis and anticancer evaluation of novel hydrazide-2-oxindole analogues as GSK-3β kinase inhibitors. Available from: [Link].

• ResearchGate. Hydrolysis and Hydrazinolysis of Isatin-Based Ald- and Ketazines. Available from: [Link].

• MDPI. Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors. Available from: [Link].

• Semantic Scholar. Research Article Hydrolysis and Hydrazinolysis of Isatin-Based Ald- and Ketazines. Available from: [Link].

• PMC. New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres. Available from: [Link].

• Eastchem. Common Applications and Maintenance of Hydrazine Hydrate. Available from: [Link].

• ResearchGate. Synthesis of 3-((substituted)benzylidene)hydrazono)indolin-2-one (4). Available from: [Link].

• Sdfine. GHS Safety Data Sheet - HYDRAZINE HYDRATE 60%. Available from: [Link].

• Oxford Lab Fine Chem LLP. MATERIAL SAFETY DATA SHEET - HYDRAZINE HYDRATE 80% Extra Pure. Available from: [Link].

• PMC. Synthesis and biological evaluation of certain hydrazonoindolin-2-one derivatives as new potent anti-proliferative agents. Available from: [Link].

• TDX (Tesis Doctorals en Xarxa). Synthesis of 3,3-disubstituted 2-oxindoles by deacylative alkylation and photocatalytic alkylation of olefins by zinc-sulfinates. Available from: [Link].

• ResearchGate. Synthesis of 3,3-dichloroindolin-2-ones from Isatin-3-hydrazones and (Dichloroiodo)benzene. Available from: [Link].

• Google Patents. CN106045896A - Isatin hydrazide derivatives and preparation method thereof.
• Google Patents. US5973165A - Process for preparing 2-oxindole.

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• Beilstein Journal of Organic Chemistry. Synthesis of 1,2,3-triazoles containing an allomaltol moiety from substituted pyrano[2,3-d]isoxazolones via base-promoted Boulton–Katritzky rearrangement. Available from: [Link].

• PubMed. Design, Synthesis, and Characterization of 3-(Benzylidene)indolin-2-one Derivatives as Ligands for α-Synuclein Fibrils. Available from: [Link].

• MDPI. Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Available from: [Link].

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Application Note: Synthesis of Privileged Isatin-Based Schiff Bases via 3-Hydrazinylindol-2-one Condensation

Introduction & Mechanistic Rationale

Isatin (1H-indole-2,3-dione) and its functionalized derivatives are highly privileged scaffolds in modern drug discovery. They exhibit a broad spectrum of pharmacological activities, including potent anticancer, antimicrobial, and antiviral properties (such as HIV-1 RNase H inhibition)[1]. The functionalization of the C3 position of the isatin core via Schiff base (azomethine) formation is a field-proven strategy for generating multi-target therapeutic agents[2].

This application note details the standardized protocol for the condensation of 3-hydrazinylindol-2-one (commonly referred to as 3-hydrazonoindolin-2-one) with aryl or heteroaryl aldehydes to synthesize bis-Schiff bases or isatin-based hydrazones[3].

Mechanistic Causality

The reaction is driven by the nucleophilic attack of the primary exocyclic amine of 3-hydrazinylindol-2-one on the electrophilic carbonyl carbon of the target aldehyde[2]. The addition of a catalytic amount of glacial acetic acid is a critical experimental parameter[3]. The acid serves to protonate the carbonyl oxygen of the aldehyde, thereby significantly increasing its electrophilicity. However, the pH must be carefully controlled (ideally ~4.5); using a stronger acid or excessive amounts would completely protonate the nucleophilic hydrazine amine, quenching the reaction. Following the formation of the hemiaminal intermediate, acid-catalyzed dehydration (-H 2​ O) irreversibly drives the formation of the thermodynamically stable azomethine (C=N) bond.

Experimental Protocol

Materials & Reagents

• Nucleophile: 3-Hydrazinylindol-2-one (Pre-synthesized via the reaction of isatin with hydrazine hydrate)[4].

• Electrophile: Aryl/Heteroaryl Aldehyde (e.g., 4-methoxybenzaldehyde, indole-3-carboxaldehyde)[4],[3].

• Solvent: Absolute Ethanol.

• Catalyst: Glacial Acetic Acid.

• Analytical Tools: TLC Plates (Silica gel 60 F 254​ ), UV lamp (254 nm).

Step-by-Step Workflow

• Reaction Assembly: In a 50 mL round-bottom flask, suspend 3-hydrazinylindol-2-one (1.0 mmol) and the appropriate aryl/heteroaryl aldehyde (1.0 mmol) in 10–15 mL of absolute ethanol[3].

• Catalysis: Add 2 to 3 drops of glacial acetic acid to the suspension[3].

  • Causality: Absolute ethanol is chosen as the solvent because it adequately solubilizes the reactants at elevated temperatures while allowing the highly conjugated Schiff base product to precipitate upon cooling. The trace acid lowers the activation energy for hemiaminal dehydration.

• Reflux: Attach a reflux condenser and heat the mixture to 78–80 °C with continuous magnetic stirring. Maintain reflux for 2 to 6 hours depending on the steric hindrance of the aldehyde[3],[2].

• In-Process Control (Self-Validation): Monitor the reaction progress hourly using Thin Layer Chromatography (TLC). The disappearance of the starting material spots and the emergence of a new, distinct product spot (often highly colored, yellow/orange) validates the completion of the condensation[4].

• Precipitation: Once TLC indicates reaction completion, remove the flask from the heat source and allow the mixture to cool gradually to room temperature.

  • Causality: Gradual cooling promotes the formation of pure, well-defined crystals rather than amorphous precipitates that trap unreacted starting materials or solvent impurities.

• Filtration & Washing: Collect the solid product via vacuum filtration. Wash the filter cake with cold absolute ethanol (2 × 5 mL) to remove unreacted aldehydes and trace acetic acid[3].

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., Ethanol/DMF 3:1 or Ethanol/Dioxane 5:1) to achieve >98% purity suitable for biological assays or ADMET profiling[3].

Data Presentation: Comparative Yields & Parameters

The following table summarizes quantitative data and reaction parameters from validated literature protocols for the synthesis of various 3-hydrazinylindol-2-one Schiff bases:

Aldehyde Reactant	Catalyst	Time (h)	Yield (%)	Reference
4-Methoxybenzaldehyde	Glacial Acetic Acid	4.0	83	[3]
General Aryl Aldehydes	Glacial Acetic Acid	6.0	67–79	[3]
Indole-3-carboxaldehyde	Glacial Acetic Acid	Reflux	64–75	[4]
4-(Piperidin-1-yl)benzaldehyde	Glacial Acetic Acid	Reflux	High	[2]

Workflow & Mechanistic Visualization

Workflow and mechanistic pathway for isatin-based Schiff base synthesis.

Trustworthiness & Analytical Characterization

To ensure the integrity of the synthesized compounds and validate the success of the protocol, the following spectroscopic self-validations are required post-purification[3],[2]:

• FT-IR Spectroscopy: The successful condensation is marked by the disappearance of the primary amine (-NH 2​ ) doublet typically found at ~3300-3400 cm −1 , and the appearance of a strong, sharp azomethine (C=N) stretching band at 1610–1630 cm −1 .

• 1 H-NMR Spectroscopy: The formation of the Schiff base is unequivocally confirmed by the presence of a highly deshielded singlet at δ 8.0–9.5 ppm, corresponding to the newly formed azomethine proton (N=CH). The isatin core NH proton typically appears as a downfield singlet at δ 10.5–11.5 ppm.

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Application Note: Condensation Reaction Protocols for 3-Hydrazinylindolin-2-one and Aldehydes

Introduction & Scientific Rationale

3-Hydrazinylindolin-2-one, widely referred to in literature as isatin-3-hydrazone, is a "privileged scaffold" in medicinal chemistry[1]. The condensation of this compound with various aliphatic or aromatic aldehydes yields isatin aldazines (often referred to as bis-Schiff bases or azines)[2]. These derivatives are heavily investigated for their broad-spectrum biological activities, including anti-cancer, anti-tubercular, and anti-microbial properties[3].

From an application standpoint, the success of this condensation relies on precisely balancing the electrophilicity of the aldehyde and the nucleophilicity of the terminal primary amine (-NH₂) on the hydrazone. The secondary amine within the oxindole ring is part of a lactam and is essentially non-nucleophilic. The reaction is an acid-catalyzed nucleophilic addition-elimination. The choice of catalyst is the most critical parameter: strong mineral acids can inadvertently hydrolyze the starting isatin-3-hydrazone back into isatin and hydrazine[4]. Therefore, mild organic acids—most notably glacial acetic acid—or solid acid catalysts are the industry standards to drive the reaction forward without degrading the substrate[5].

Mechanistic Pathway

The condensation follows a logical sequence of activation, nucleophilic attack, and dehydration. The acid catalyst protonates the carbonyl oxygen of the aldehyde, significantly increasing the electrophilicity of the carbonyl carbon. The highly nucleophilic terminal amine of 3-hydrazinylindolin-2-one attacks this activated carbon to form a transient carbinolamine intermediate. Subsequent proton transfer and the elimination of a water molecule (dehydration) yield the thermodynamically stable C=N double bond of the isatin aldazine[4].

Logical causality of the acid-catalyzed condensation mechanism yielding isatin aldazines.

Experimental Workflows & Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating causality for every major experimental choice.

Protocol A: Conventional Homogeneous Acid Catalysis

This is the most robust and widely applicable method for both electron-rich and electron-deficient aromatic aldehydes[6].

Causality of Experimental Choices:

• Solvent (Absolute Ethanol): Ethanol provides excellent solubility for the starting materials at reflux temperatures (78 °C). More importantly, the synthesized aldazine is typically less soluble in cold ethanol, allowing the product to spontaneously precipitate upon cooling, driving the equilibrium forward via Le Chatelier's principle[6][7].

• Catalyst (Glacial Acetic Acid): Glacial acetic acid lowers the pH just enough to protonate the aldehyde without protonating the nucleophilic hydrazine amine (which would render it unreactive). It avoids the dual-hydrolysis side reactions commonly seen with stronger acids[5].

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, suspend 3-hydrazinylindolin-2-one (1.0 mmol) and the target aldehyde (1.0 - 1.1 mmol) in 10-15 mL of absolute ethanol[6].

• Catalysis: Add 2 to 3 drops (approx. 20 mol%) of glacial acetic acid to the stirring mixture[6].

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 75–80 °C. Maintain reflux with continuous magnetic stirring for 2 to 6 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase[8].

• Precipitation: Once the starting materials are consumed, remove the flask from heat and allow it to cool to room temperature. For stubborn crystallizations, transfer the flask to an ice bath for 30 minutes.

• Isolation: Collect the resulting precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold ethanol (2 x 5 mL) to remove unreacted aldehyde and trace acetic acid.

• Purification: Recrystallize the crude product from hot ethanol or an ethanol/DMF mixture to obtain analytically pure isatin aldazine.

Step-by-step experimental workflow for the synthesis of isatin aldazines via conventional heating.

Protocol B: Eco-Friendly Heterogeneous Catalysis (MMT-H⁺ Clay)

For laboratories prioritizing green chemistry, proton-exchanged Algerian montmorillonite clay (MMT-H⁺) serves as an excellent, recyclable solid acid catalyst[2][9].

Causality of Experimental Choices:

• Catalyst (MMT-H⁺): Provides a highly acidic localized surface area that promotes rapid condensation while allowing for simple physical removal (filtration) post-reaction, entirely avoiding aqueous workups and neutralizing steps[2].

Step-by-Step Methodology:

• Dissolve 3-hydrazinylindolin-2-one (1.0 mmol) and the target aldehyde (1.0 mmol) in 10 mL of absolute ethanol[2].

• Add 50 mg of activated MMT-H⁺ clay to the solution.

• Reflux the mixture under continuous stirring for 1 to 3 hours[2].

• Filter the hot solution immediately to remove the solid clay catalyst. Note: The catalyst can be washed with hot ethanol, dried at 120 °C, and reused for subsequent reactions without significant loss of activity.

• Concentrate the filtrate under reduced pressure and cool to precipitate the desired aldazine product.

Quantitative Data: Condition Optimization

The following table summarizes typical reaction conditions and their expected outcomes, providing a comparative baseline for protocol optimization[2][6][9].

Solvent	Catalyst	Temperature	Time	Expected Yield	Mechanistic Notes
Absolute Ethanol	Glacial Acetic Acid (Drops)	Reflux (78 °C)	2–6 h	75–90%	Industry standard; facilitates easy product precipitation[6][7].
Methanol	Glacial Acetic Acid (Drops)	Reflux (65 °C)	3–8 h	70–85%	Good alternative, but the lower reflux temperature extends reaction time[6].
DMF	Glacial Acetic Acid (Drops)	80–100 °C	2–4 h	65–80%	Reserved for highly insoluble starting materials. Requires water crash-out[3].
Ethanol	MMT-H⁺ Clay (Solid Acid)	Reflux (78 °C)	1–3 h	80–95%	Green chemistry approach; catalyst is easily recovered via filtration[2].
Acetic Acid (Neat)	None (Acts as solvent)	Room Temp	12–24 h	Variable	High risk of dual hydrolysis/side reactions. Not recommended for standard use[4][5].

Analytical Characterization (Self-Validating System)

To ensure the trustworthiness of the synthesis, structural validation of the resulting isatin aldazine is mandatory. The protocol is considered successful when the following spectral shifts are observed:

• FT-IR Spectroscopy: Confirm the disappearance of the primary amine (-NH₂) stretching bands (typically around 3300–3400 cm⁻¹) inherent to the starting hydrazone. Validate the product by confirming the presence of the lactam C=O stretch (1720–1760 cm⁻¹) and the newly formed azomethine C=N stretch (1610–1625 cm⁻¹)[5][6].

• ¹H-NMR (DMSO-d₆): The most diagnostic signal is the complete disappearance of the broad -NH₂ protons. Look for the emergence of a sharp singlet for the azomethine proton (-N=CH-Ar) typically located between δ 8.20 and 9.00 ppm. The indole -NH proton should remain visible far downfield, typically around δ 10.8–11.2 ppm[5][6].

References

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• International Journal of Advanced Research. "Synthesis of Isatin 3-hydrazone Schiff base". (2015). 3

• Bulletin of Chemical Reaction Engineering & Catalysis (BCREC). "Isatin Aldazines Synthesis using A Proton Exchanged Algerian Montmorillonite Clay as Acid Eco-friendly Catalyst". (2019). 2

• ResearchGate / Journal of Chemistry. "Hydrolysis and Hydrazinolysis of Isatin-Based Ald- and Ketazines". (2026). 8

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• 9. (PDF) Isatin Aldazines Synthesis using A Proton Exchanged Algerian Montmorillonite Clay as Acid Eco-friendly Catalyst [academia.edu]

Synthesis of antimicrobial agents containing 3-hydrazinylindol-2-one moiety

Application Note: Synthesis and Antimicrobial Evaluation of 3-Hydrazinylindol-2-one Derivatives

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the continuous development of novel bactericidal agents capable of bypassing traditional resistance mechanisms. The 1H-indole-2,3-dione (isatin) core, specifically its C-3 hydrazone derivative (3-hydrazinylindol-2-one), has emerged as a highly privileged pharmacophore in medicinal chemistry[1]. This application note provides a comprehensive, self-validating technical guide for the synthesis of 3-hydrazinylindol-2-one intermediates, their advanced Schiff base hybrids, and their transition metal complexes.

Mechanistic Rationale & Structural Design

The pharmacological potency of 3-hydrazinylindol-2-one stems from its rigid, planar indolin-2-one core coupled with the highly reactive azomethine (-NH-N=C-) linkage[2].

• Target Interaction: The azomethine nitrogen acts as a potent hydrogen bond acceptor, facilitating deep intercalation into the binding pockets of bacterial enzymes, such as DNA gyrase and ATP synthase, leading to metabolic disruption[1].

• Metal Coordination (Tweedy’s Chelation Theory): Converting these organic ligands into transition metal complexes (e.g., Hg(II), Pd(II)) drastically enhances their antimicrobial profile[3]. According to Tweedy's chelation theory, the coordination of the metal ion with the azomethine nitrogen and carbonyl oxygen partially shares the metal's positive charge. This delocalization reduces the overall polarity of the complex, increasing its lipophilicity and enabling rapid permeation through the lipid bilayer of bacterial cell membranes[3].

Fig 1. Mechanistic pathway of 3-hydrazinylindol-2-one derivatives targeting bacterial cells.

Synthetic Workflows & Self-Validating Protocols

The synthesis follows a convergent approach. The protocols below are designed with built-in validation checkpoints (colorimetric shifts, solubility changes) to ensure high-fidelity replication in the laboratory.

Fig 2. Synthetic workflow of 3-hydrazinylindol-2-one antimicrobial agents and metal complexes.

Protocol A: Synthesis of the Key Intermediate (3-Hydrazinylindol-2-one)

Causality: Hydrazine hydrate is utilized as the nucleophile. A catalytic amount of glacial acetic acid is strictly required to protonate the C-3 carbonyl oxygen of isatin, increasing the electrophilicity of the carbon center and facilitating nucleophilic attack[2].

• Preparation: Suspend 10 mmol of isatin in 20 mL of absolute ethanol in a round-bottom flask.

• Activation: Add 3-4 drops of glacial acetic acid. The solution will present a deep orange/red hue.

• Condensation: Slowly add 15 mmol of hydrazine hydrate dropwise while stirring. Note: Excess hydrazine is used intentionally to prevent the formation of symmetric bis-isatin byproducts.

• Reflux & Validation: Reflux the mixture at 80 °C for 2-4 hours. Self-Validation: The reaction progress is visually confirmed by the transition from a deep orange solution to the precipitation of a bright yellow solid. Monitor via TLC (Hexane:Ethyl Acetate, 3:1) until the isatin spot disappears[2].

• Isolation: Cool the mixture to room temperature, filter the yellow precipitate under vacuum, wash with cold ethanol, and recrystallize from an ethanol/DMF mixture (3:1) to yield pure 3-hydrazinylindol-2-one[2].

Protocol B: Synthesis of Antimicrobial Schiff Base Hybrids

Causality: Extending the conjugation of the 3-hydrazinylindol-2-one intermediate with aryl aldehydes (e.g., 4-aminoquinoline derivatives) creates a bulky, lipophilic hybrid molecule capable of disrupting bacterial biofilm formation[1].

• Preparation: Dissolve 1 mmol of 3-hydrazinylindol-2-one and 1 mmol of the target substituted benzaldehyde or quinoline-aldehyde in 15 mL of absolute ethanol.

• Catalysis: Add a catalytic amount of glacial acetic acid (0.5 mL) to drive the dehydration step of the imine formation[2].

• Reflux: Heat the mixture under reflux for 6-8 hours.

• Isolation: Filter the hot solution to remove unreacted impurities. Allow the filtrate to cool slowly to induce crystallization. Collect the solid and recrystallize from an ethanol/dioxane mixture (5:1)[2].

Protocol C: Synthesis of Metal-Hydrazone Complexes (e.g., Hg(II) Complexes)

Causality: Complexation locks the hydrazone ligand into a specific geometry (often tetrahedral for Hg(II) or square planar for Pd(II)), optimizing its spatial orientation for binding to bacterial enzymes[3].

• Preparation: Dissolve 2 mmol of the synthesized Schiff base ligand in 20 mL of warm methanol.

• Coordination: Slowly add a methanolic solution of the metal salt (e.g., 1 mmol of HgCl₂ for a 1:2 Metal:Ligand ratio) under continuous stirring.

• Reflux: Reflux the mixture for 3 hours. Self-Validation: The formation of the complex is typically indicated by a distinct color shift (e.g., yellow to dark orange/brown) and the immediate formation of a microcrystalline precipitate[3].

• Isolation: Filter the complex, wash successively with methanol and diethyl ether, and dry under vacuum over anhydrous calcium chloride[3].

Antimicrobial Evaluation & Quantitative Data

The synthesized agents are evaluated using standard microdilution assays to determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), alongside agar well diffusion for the Zone of Inhibition (ZOI)[1].

Table 1: Representative Antimicrobial Activity of 3-Hydrazinylindol-2-one Hybrids and Complexes Note: Data aggregated from recent SAR studies on 4-aminoquinoline-isatin hybrids (e.g., HD6) and Hg(II) complexes[1],[3].

Compound / Complex	Target Bacterial Strain	Gram Type	MIC (µg/mL)	MBC (µg/mL)	ZOI (mm)
HD6 Hybrid	Bacillus subtilis	(+)	8	8	11
HD6 Hybrid	Staphylococcus aureus	(+)	16	32	11
HD6 Hybrid	Pseudomonas aeruginosa	(-)	32	64	9
Hg(II)-HZI Complex	Streptococcus faecalis	(+)	N/A	N/A	10
Hg(II)-HZI Complex	Escherichia coli	(-)	N/A	N/A	8

*Specific MIC/MBC values for the Hg(II) complex vary strictly by concentration gradients, but ZOI indicates broad-spectrum efficacy[3].

Sources

• 1. mdpi.com [mdpi.com]
• 2. New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Advanced Catalytic Procedures for the Functionalization of 3-Hydrazinylindol-2-one: A Comprehensive Application Note

Executive Overview

The compound 3-hydrazinylindol-2-one (commonly referred to as isatin-3-hydrazone, CAS 2365-44-8) has emerged as a privileged building block in modern medicinal chemistry and organic synthesis. Featuring a highly reactive terminal primary amine coupled to an azomethine linkage adjacent to a lactam core, this scaffold is uniquely positioned for divergent functionalization.

As a Senior Application Scientist, I have structured this guide to move beyond standard synthetic recipes. Here, we explore the physicochemical rationale behind catalyst selection and detail the self-validating analytical markers that ensure protocol success. The functionalized derivatives generated through these catalytic pathways exhibit potent pharmacological profiles, including targeted inhibition of Cyclin-Dependent Kinase 2 (CDK2) in oncology[1] and selective inhibition of bacterial Methionine Aminopeptidases (MetAP) in antimicrobial development[2].

Mechanistic Causality & Catalyst Selection

The functionalization of 3-hydrazinylindol-2-one requires precise control over its nucleophilic terminal amine (-NH₂) to prevent unwanted side reactions, such as lactam ring opening or non-selective oligomerization.

• Solid Acid Catalysis (MMT-H⁺ Clay): Proton-exchanged montmorillonite (MMT-H⁺) acts as an eco-friendly, heterogeneous Brønsted acid. It provides a localized high-proton-density environment that activates the carbonyl carbon of electrophilic partners (e.g., aromatic aldehydes) without acidifying the bulk solvent[3]. This drives nucleophilic attack and subsequent dehydration to form stable aldazines (bis-Schiff bases) while allowing for simple catalyst recovery via filtration.

• Homogeneous Brønsted Acid Catalysis (TsOH·H₂O): For more complex structural elaboration, such as transfer hydrogenation, TsOH·H₂O serves a dual mechanistic role. It first catalyzes the condensation of the hydrazone with 1,4-benzoquinones or aldehydes to generate an imine intermediate in situ. Subsequently, it activates this imine for a stereospecific hydride attack by a hydrogen donor (e.g., Hantzsch ester), yielding highly functionalized sp³-rich architectures[4].

• Electrochemical Promoters (I₂/DMSO): Recent advancements have introduced electro-organic synthesis as a viable alternative. Using an I₂/DMSO system under electrochemical conditions enables C-N cross-coupling and C(sp²)-H/C(sp³)-H functionalization without the need for transition metal catalysts, providing a direct route to complex isatin-hydrazone conjugates[5].

Workflow Visualization

Divergent catalytic functionalization pathways of 3-hydrazinylindol-2-one toward therapeutics.

Quantitative Data Synthesis

The following table summarizes the performance metrics of the primary catalytic systems utilized for functionalizing 3-hydrazinylindol-2-one, providing a comparative baseline for experimental design.

Catalytic System	Primary Reactant	Product Class	Avg. Yield (%)	Reaction Time	Catalyst Recyclability
MMT-H⁺ Clay [3]	Aromatic Aldehydes	Isatin Aldazines	85–95%	2–4 hours	High (Up to 5 cycles)
TsOH·H₂O [4]	1,4-Benzoquinones	Functionalized Hydrazones	80–95%	4–6 hours	Low (Homogeneous)
TFA (Reflux) [6]	Phenolic Isatins	Triethylammonium Hydrazones	89–97%	3 hours	Low (Homogeneous)
I₂/DMSO (Electro) [5]	2-Aminoacetophenones	Isatin-Hydrazone Conjugates	74–80%	2 hours	N/A (Electrode-driven)

Self-Validating Methodologies

Protocol A: Green Synthesis of Isatin Aldazines via MMT-H⁺ Catalysis

This protocol utilizes a heterogeneous solid acid to drive condensation. The system is designed to be self-validating: the starting materials are highly soluble in hot ethanol, whereas the resulting highly conjugated aldazine product is poorly soluble, driving the equilibrium forward via precipitation (Le Chatelier’s principle).

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 3-hydrazinylindol-2-one in 10 mL of absolute ethanol.

• Catalyst Addition: Add 50 mg of activated proton-exchanged Montmorillonite (MMT-H⁺) clay. Causality: The high surface area of the clay provides a scaffold that concentrates the reactants, while its acidic sites activate the aldehyde without requiring toxic bulk acids[3].

• Reactant Introduction: Add 1.0 mmol of the target aromatic aldehyde dropwise to the stirring suspension.

• Reflux & Monitoring: Heat the mixture to reflux (78 °C) under continuous magnetic stirring for 2–4 hours.

  • Self-Validation Checkpoint: A distinct color change (typically deepening to dark yellow/orange) and the formation of a heavy precipitate indicate successful azine formation.

• Isolation: Filter the hot mixture immediately to separate the MMT-H⁺ catalyst. The catalyst can be washed with hot ethanol, dried at 100 °C, and reused for subsequent cycles.

• Purification: Cool the filtrate to 0–5 °C to induce full crystallization. Filter the precipitate and recrystallize from ethanol to yield the pure isatin aldazine.

Protocol B: TsOH·H₂O-Catalyzed Transfer Hydrogenation

This protocol generates complex, stereospecific sp³-rich derivatives. The use of an aprotic solvent prevents premature hydrolysis of the in situ generated imine intermediate.

Step-by-Step Procedure:

• Initialization: In a flame-dried Schlenk tube, combine 3-hydrazinylindol-2-one (0.5 mmol), the corresponding 1,4-benzoquinone or aldehyde (0.55 mmol), and TsOH·H₂O (10 mol%) in anhydrous toluene (5 mL).

• Imine Generation: Stir the mixture at 80 °C under a nitrogen atmosphere for 1 hour. Causality: TsOH protonates the electrophile, facilitating the rapid generation of the imine intermediate[4].

• Hydride Transfer: Introduce the hydrogen donor (e.g., Hantzsch ester, 0.6 mmol) to the reaction vessel to initiate the transfer hydrogenation cascade.

• Completion: Stir for an additional 4–6 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the [M+H]+ peak corresponding to the imine intermediate completely disappears, replaced by the mass of the saturated functionalized hydrazone.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL), extract with ethyl acetate (3 × 10 mL), dry over anhydrous Na₂SO₄, and purify via flash column chromatography.

Analytical Validation & Troubleshooting

To ensure the scientific integrity of the synthesized compounds, the following spectroscopic markers must be verified:

• FTIR Spectroscopy: The success of the condensation reaction is definitively marked by the disappearance of the primary amine N-H stretching doublet (typically found at 3200–3300 cm⁻¹) of the starting 3-hydrazinylindol-2-one. Concurrently, a new, sharp azomethine C=N stretch must appear in the 1610–1625 cm⁻¹ region[7].

• ¹H NMR Spectroscopy: The formation of the hydrazone/aldazine linkage is confirmed by the appearance of a sharp singlet in the downfield region (8.62–9.01 ppm), corresponding to the newly formed CH=N proton[7]. The lactam N-H proton of the oxindole core should remain intact, typically resonating as a broad singlet between 10.86 and 11.50 ppm[2].

Sources

• 1. Design, Synthesis, Bioactivity, and Docking Studies of Isatin-Hydrazone Derivatives as Potential CDK-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and diverse biological activity profile of triethylammonium isatin-3-hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of Newly Synthesized Fluorinated Isatin-Hydrazones by In Vitro Antiproliferative Activity, Molecular Docking, ADME Analysis, and e-Pharmacophore Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Application Note: Advanced Cyclization Strategies for 3-Hydrazinylindol-2-one Precursors in Drug Discovery

Executive Summary

The indolin-2-one (isatin) core is a privileged, highly versatile pharmacophore in medicinal chemistry, extensively utilized in the design of targeted anticancer therapeutics and kinase inhibitors[1]. Within this chemical space, 3-hydrazinylindol-2-one (and its tautomeric 3-hydrazonoindolin-2-one form) serves as a critical precursor[2]. The nucleophilic character of the hydrazine moiety, combined with the electrophilic C3 position of the isatin core, enables divergent cyclization pathways[1].

This application note details robust, self-validating protocols for the cyclization of 3-hydrazinylindol-2-ones into complex architectures—specifically thiazoles, spirooxindoles, and triazolo-thiadiazines. By understanding the mechanistic causality behind these reactions, drug development professionals can leverage these scaffolds to target critical oncology pathways, including VEGFR-2, c-Met, and MDM2-p53 interactions[3].

Mechanistic Causality & Reaction Design

The reactivity of 3-hydrazinylindol-2-ones is primarily governed by the α-effect , wherein the adjacent nitrogen atoms of the hydrazine group significantly enhance nucleophilicity. This allows the precursor to act as a powerful nucleophile or a dipole in various cyclization cascades.

• Thiazole Cyclization (Hantzsch-type): The reaction of 3-hydrazonoindolin-2-one thiosemicarbazones with α-bromoacetophenones proceeds via the initial nucleophilic attack of the sulfur atom on the α-carbon of the haloketone. This is followed by the cyclization of the hydrazone nitrogen onto the ketone carbonyl[1]. Causality dictates that this reaction often requires no strong acid/base catalysis because the high reactivity of the ketonic C=O drives the cyclization spontaneously[2].

• Spirooxindole Formation: Spiro-fusion at the C3 position typically involves a multi-component reaction (MCR) or cycloaddition. The 3-hydrazinylindol-2-one participates in aza-Michael additions, leading to rigid, 3D spiro-architectures. These bulky, non-planar structures are highly effective at disrupting protein-protein interactions, such as the MDM2-p53 complex in Triple-Negative Breast Cancer (TNBC)[4].

• Triazolo-thiadiazine Fusion: Acid-catalyzed cyclization of 3-hydrazinoindolin-2-ones with triazole derivatives yields rigid, planar structures that are perfectly contoured to fit into the deep ATP-binding pockets of dual VEGFR2/c-Met kinases[3].

Divergent cyclization pathways of 3-hydrazinylindol-2-one yielding diverse anticancer scaffolds.

Experimental Protocols

Protocol A: Synthesis of Thiazolyl-Indolin-2-ones

Objective: To synthesize 4-arylthiazole-bearing indolin-2-one derivatives as potent VEGFR-2 inhibitors[2]. Rationale: Absolute ethanol is selected as the solvent because it ensures the complete dissolution of the starting materials at reflux temperatures while allowing the hydrophobic cyclized product to precipitate upon cooling. This thermodynamic shift drives the equilibrium forward and provides a self-validating visual cue (precipitation) of reaction completion.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, suspend the 3-hydrazonoindolin-2-one thiosemicarbazone precursor (2.0 mmol) and the appropriate α-bromoacetophenone (2.0 mmol) in 20 mL of absolute ethanol[1].

• Reaction: Heat the mixture under continuous reflux for 3 to 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using an Eluent of EtOAc/Hexane (1:2). The high electrophilicity of the α-haloketone allows this step to proceed efficiently without the need for exogenous base catalysis[2].

• Work-up: Remove the heat source and allow the reaction mixture to cool gradually to room temperature. The causality of this cooling step is to drastically decrease the solubility of the newly formed thiazole derivative, promoting crystallization.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the filter cake with ice-cold ethanol (2 × 5 mL). Crucial step: The cold wash removes unreacted starting materials and trace hydrobromic acid byproducts without dissolving the target product. Recrystallize from an EtOH/DMF mixture to afford the pure target compound[1].

Protocol B: Multi-Component Synthesis of Spirooxindoles

Objective: To generate complex spirooxindole derivatives targeting Triple-Negative Breast Cancer (TNBC) cell lines[4]. Rationale: Glacial acetic acid is utilized as a mild protic catalyst. It specifically protonates the electrophilic carbonyl carbon, making it highly susceptible to nucleophilic attack, without being harsh enough to degrade the sensitive indole core[5].

Step-by-Step Methodology:

• Preparation: Combine the 3-hydrazonoindolin-2-one derivative (1.0 mmol) and the corresponding cyclic/acyclic amine or aldehyde (1.0 mmol) in 15 mL of absolute ethanol[5].

• Catalysis: Add a catalytic amount (3-5 drops) of glacial acetic acid to the suspension.

• Reaction: Reflux the mixture for 6 hours. The acid catalyst accelerates the aza-Michael addition and subsequent spiro-cyclization[5]. Monitor via TLC.

• Isolation: Filter the mixture while hot to remove any insoluble polymeric impurities. Allow the clear filtrate to cool to room temperature to induce crystallization. Collect the solid product via filtration and recrystallize from an ethanol/dioxane (5:1) mixture to yield the pure spirooxindole[5].

Quantitative Data Summaries

The following tables summarize the reaction parameters for the cyclization techniques and the corresponding biological efficacy of the resulting scaffolds.

Table 1: Summary of Cyclization Techniques and Parameters

Precursor	Reagent	Catalyst / Conditions	Target Scaffold	Primary Biological Target
3-Hydrazonoindolin-2-one thiosemicarbazone	α-Bromoacetophenones	Absolute EtOH, Reflux, 3h	Thiazolyl-indolin-2-ones	VEGFR-2 / CDK2
3-Hydrazonoindolin-2-one	Amines / Aldehydes	Glacial AcOH (cat.), EtOH, Reflux, 6h	Spirooxindoles	MDM2-p53 / TNBC
3-Hydrazinoindolin-2-one	Triazole precursors	Acid catalysis, Reflux	Triazolo-thiadiazin-3-yl indolin-2-ones	VEGFR2 / c-Met

Table 2: Cytotoxicity (IC50) of Selected Cyclized Derivatives

Compound Class	Cell Line	IC50 (µM)	Reference Standard (IC50 µM)
Thiazolyl-indolin-2-one (Compound 7d)	MCF-7 (Breast)	2.93 ± 0.47	Sunitinib (8.11)
Spirooxindole (Compound 6n)	MCF-7 (Breast)	1.04	Doxorubicin (0.45)
Triazolo-thiadiazin-3-yl (Compound 6b)	A-549 (Lung)	4.37	5-Fluorouracil (12.3)

(Data synthesized from comprehensive structural activity relationship (SAR) studies[1],[2],[6],[7])

Biological Pathway Visualization

Cyclized indolin-2-one derivatives exert their anti-proliferative effects by acting as competitive inhibitors at the ATP-binding sites of critical kinases. This dual inhibition triggers a cascade leading to cell cycle arrest and apoptosis.

Mechanism of action for cyclized indolin-2-ones via dual kinase inhibition and apoptosis induction.

Sources

• 1. Synthesis and biological evaluation of certain hydrazonoindolin-2-one derivatives as new potent anti-proliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05002B [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Yield Optimization for 3-Hydrazinylindol-2-one Synthesis

Welcome to the Application Science Support Center. As researchers and drug development professionals, you know that 3-hydrazinylindol-2-one (most commonly isolated as its stable tautomer, 3-hydrazonoindolin-2-one ) is a critical core scaffold for various kinase inhibitors, apoptosis-inducing agents, and HIV-1 RNase H inhibitors.

However, synthesizing this intermediate from isatin and hydrazine hydrate often presents yield and purity challenges due to competing side reactions—specifically the formation of symmetric ketazines. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure >95% yields.

Mechanistic Workflow & Causality

To troubleshoot effectively, we must first understand the competing pathways in the reaction vessel. The diagram below illustrates the desired nucleophilic attack versus the problematic dimerization pathway.

Mechanistic pathway of isatin hydrazinolysis and competing ketazine byproduct formation.

Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding a deep red/orange precipitate instead of the expected yellow powder? A1: You are likely synthesizing the dimeric ketazine byproduct, 3,3'-(hydrazine-1,2-diylidene)bis(indolin-2-one).

• Causality: Hydrazine acts as a bis-nucleophile. If the stoichiometric ratio of hydrazine to isatin drops near or below 1:1, or if isatin is in local excess during the addition phase, the initially formed 3-hydrazonoindolin-2-one will react with a second molecule of isatin (1)[1].

• Solution: Always maintain a global and local excess of hydrazine. Using 1.2 to 2.5 equivalents of 99% hydrazine hydrate ensures the reaction stops at the mono-hydrazone stage (2)[2].

Q2: My conversion stalls at 70% despite using 1.0 equivalent of hydrazine hydrate. Should I add an acid catalyst? A2: No. While catalytic glacial acetic acid is vital for subsequent Schiff base condensations with aromatic aldehydes (3)[3], the primary condensation of isatin with hydrazine does not require it.

• Causality: Hydrazine hydrate solutions degrade and lose titer over time due to oxidation and evaporation. A theoretical "1.0 equivalent" of an older reagent may functionally be 0.7 equivalents, leaving unreacted isatin.

• Solution: Increase the reagent loading to 1.5–2.5 equivalents. The excess hydrazine is highly soluble in cold alcohols and is effortlessly removed during the final filtration wash (4)[4].

Q3: How do I prevent hydrolysis back to isatin during purification? A3: 3-hydrazonoindolin-2-one is sensitive to dual acidic hydrolysis, which can revert the hydrazone back to the starting material[1].

• Causality: Prolonged exposure to aqueous acidic conditions drives the equilibrium backward toward the ketone and free hydrazine.

• Solution: Avoid aqueous acid during workup. Isolate the product by direct filtration of the cooled methanolic reaction mixture, followed by washing with cold methanol[2].

Quantitative Data: Reaction Conditions vs. Yield

The following table summarizes the impact of stoichiometry and solvent selection on the final yield and purity profile.

Isatin (eq)	Hydrazine Hydrate (eq)	Solvent	Temp/Time	Primary Product	Yield (%)	Purity Profile
1.0	0.5	Ethanol	Reflux, 2h	Ketazine Dimer	<40%	High dimer impurity
1.0	1.0	Methanol	Reflux, 1h	3-Hydrazonoindolin-2-one	75-80%	Trace isatin remaining
1.0	1.2	Methanol	Reflux, 1h	3-Hydrazonoindolin-2-one	~99%	>98% pure (Yellow solid)
1.0	2.5	Ethanol	Reflux, 1h	3-Hydrazonoindolin-2-one	95-98%	>99% pure

Standardized Experimental Protocol (Self-Validating System)

This methodology is designed as a self-validating system. By monitoring specific visual phase and color transitions, researchers can confirm reaction progress and purity in real-time without immediate LC-MS/NMR analysis.

Materials:

• Isatin (1H-indole-2,3-dione): 10 mmol (1.47 g)

• Hydrazine hydrate (99%): 12-25 mmol (0.6 - 1.2 mL)

• Absolute Methanol or Ethanol: 20 mL

Step-by-Step Workflow:

• Suspension: Add 10 mmol of isatin to 20 mL of absolute methanol in a 50 mL round-bottom flask.

  • Self-Validation Checkpoint: The mixture will form a bright orange/red heterogeneous suspension.

• Nucleophilic Addition: Add 12-25 mmol of 99% hydrazine hydrate dropwise at room temperature while stirring.

• Reflux & Dehydration: Heat the mixture to reflux (approx. 65°C) for 1 hour.

  • Self-Validation Checkpoint: The orange solid will dissolve as the carbinolamine intermediate forms, followed rapidly (within 15-30 minutes) by the precipitation of a bright yellow solid. This color shift from orange to yellow definitively validates the successful dehydration to the mono-hydrazone.

• Crystallization: Remove the flask from heat and cool to 0-5°C in an ice bath for 30 minutes to maximize precipitation.

• Isolation: Filter the yellow precipitate under vacuum.

• Purification: Wash the filter cake thoroughly with cold methanol (2 x 10 mL).

  • Self-Validation Checkpoint: The cold methanol wash removes any unreacted local excess of hydrazine and trace water. If the filtrate runs clear and the cake remains bright yellow (not deep red), ketazine formation has been successfully avoided.

• Drying: Dry the solid at room temperature in open air or under high vacuum to afford (Z)-3-hydrazonoindolin-2-one. Expected yield: 95-99%.

References

• A Series of Isatin-Hydrazones with Cytotoxic Activity and CDK2 Kinase Inhibitory Activity: A Potential Type II ATP Competitive Inhibitor. National Institutes of Health (NIH). 2

• Isatin Aldazines Synthesis using A Proton Exchanged Algerian Montmorillonite Clay as Acid Eco-friendly Catalyst. Bulletin of Chemical Reaction Engineering & Catalysis. 3

• Research Article Hydrolysis and Hydrazinolysis of Isatin-Based Ald- and Ketazines. Semantic Scholar. 1

• New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres. National Institutes of Health (NIH). 4

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A Series of Isatin-Hydrazones with Cytotoxic Activity and CDK2 Kinase Inhibitory Activity: A Potential Type II ATP Competitive Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journal.bcrec.id [journal.bcrec.id]
• 4. New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting solubility issues of 3-hydrazinylindol-2-one in water

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing formulation bottlenecks with rigid, planar heterocycles.

Working with 3-hydrazinylindol-2-one (CAS: 2365-44-8) presents a classic biopharmaceutical challenge. While its oxindole core is highly valued in drug discovery for target binding, it is notoriously difficult to keep in aqueous solution. This guide is engineered to bypass trial-and-error, providing you with mechanistically grounded, self-validating workflows to rescue your assays and in vivo studies.

Part 1: Root Cause Analysis – The Physicochemical Barrier

Before applying a fix, we must understand the molecular causality of the precipitation.

• High Crystal Lattice Energy: 1[1]. The C=O and N-H groups of the oxindole ring stack tightly, requiring significant thermodynamic energy to break apart in pure water.

• Solvation Thermodynamics: 2[2].

• Ionizable Groups: The molecule features a basic hydrazine group (-NH-NH₂) and an acidic oxindole nitrogen. 3[3]. At physiological pH (7.4), the molecule remains largely un-ionized and lipophilic, driving precipitation.

Part 2: Diagnostic FAQs & Troubleshooting

Q1: I prepared a 10 mM stock in DMSO, but when I dilute it to 100 µM in PBS (pH 7.4) for my enzyme assay, the solution turns cloudy. What is the mechanistic cause, and how do I fix it? Causality: You are experiencing solvent-shift precipitation. DMSO effectively disrupts the crystal lattice, but upon introduction to an aqueous buffer, the hydrophobic oxindole core rapidly aggregates due to hydrophobic collapse before it can interact with the water molecules. Solution: Alter your order of addition and utilize a surfactant. Add the DMSO stock dropwise to a rapidly vortexing buffer containing a non-ionic surfactant (e.g., 0.05% Tween-20 or 0.1% BSA). The surfactant lowers the interfacial tension and forms transient micelles that encapsulate the hydrophobic core, keeping it dispersed.

Q2: I need to dose 3-hydrazinylindol-2-one intravenously in mice at 5 mg/kg, but it won't dissolve in standard saline. What is the most reliable vehicle? Causality: Saline is purely aqueous and lacks the hydrophobic domains necessary to interact with the oxindole ring. Solution: 4[4]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) at 10-20% (w/v) provides a lipophilic central cavity that encapsulates the drug, while its hydrophilic outer surface imparts aqueous solubility. Alternatively, use a validated co-solvent vehicle like 5% DMSO / 40% PEG300 / 5% Tween-80 / 50% Saline.

Q3: Can I adjust the pH to improve solubility without adding excipients? Causality: Because the hydrazine group is a weak base, lowering the pH can protonate the primary amine, converting the molecule into a more soluble cationic salt. Solution: . Lowering the formulation pH to 4.5 using an acetate buffer will significantly increase solubility. However, you must verify that your specific biological model tolerates the acidic vehicle.

Part 3: Quantitative Solubility Profiles

The following table summarizes expected solubility thresholds based on standard oxindole derivative behaviors.

Formulation Vehicle	Apparent Solubility	Visual State	Recommended Application
Pure Water / Saline (pH 7.4)	< 0.05 mg/mL	Cloudy / Precipitate	None
100% Anhydrous DMSO	> 50.0 mg/mL	Clear Solution	Stock Preparation
PBS + 1% DMSO + 0.05% Tween-20	~ 0.20 mg/mL	Clear Solution	In Vitro Biochemical Assays
20% HP-β-CD in Water	~ 2.5 - 5.0 mg/mL	Clear Solution	In Vivo Dosing (IV/IP)
5% DMSO / 40% PEG300 / 5% Tween-80 / 50% Saline	~ 5.0 - 10.0 mg/mL	Clear Solution	In Vivo Dosing (PO/IP)

Part 4: Validated Experimental Protocols

Protocol A: Co-Solvent Micellar Formulation for In Vitro Assays

This protocol utilizes kinetic trapping to prevent solvent-shift precipitation.

• Stock Preparation: Dissolve 3-hydrazinylindol-2-one powder in 100% anhydrous DMSO to yield a 10 mM stock. Vortex until completely clear.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., PBS pH 7.4) and supplement it with 0.05% Tween-20 or 0.1% BSA.

• Kinetic Mixing: Place the supplemented buffer on a vortex mixer at medium-high speed.

• Dropwise Addition: While the buffer is actively vortexing, add the DMSO stock dropwise directly into the center of the vortex to achieve your final concentration (ensure final DMSO is ≤1% v/v). Causality: Rapid mechanical dispersion prevents localized high concentrations of the drug, allowing the surfactant to coat the molecules before they aggregate.

• Self-Validation Checkpoint: Centrifuge the final solution at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. If a visible white pellet forms, the compound has precipitated. You must either lower the target concentration or increase the surfactant ratio.

Protocol B: HP-β-CD Inclusion Complexation for In Vivo Dosing

This protocol relies on thermodynamic encapsulation, avoiding high concentrations of toxic organic solvents.

• Vehicle Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile water or saline.

• Direct Addition: Weigh the required amount of 3-hydrazinylindol-2-one powder to achieve a target concentration of 2.5 mg/mL. Add the dry powder directly to the HP-β-CD solution.

• Acoustic Cavitation: Place the suspension in a water bath sonicator for 30–60 minutes at room temperature, pausing to vortex every 10 minutes. Causality: Sonication provides the kinetic energy required to break apart the crystal lattice, allowing individual drug molecules to enter the hydrophobic cavities of the cyclodextrin.

• Self-Validation Checkpoint: Pass the resulting solution through a 0.22 µm PTFE syringe filter. If the filter clogs or requires excessive manual force, uncomplexed drug remains in suspension. Re-sonicate or lower the target concentration. Analyze the pre- and post-filtration concentrations via HPLC; a >95% peak area recovery confirms complete, stable inclusion complexation.

Part 5: Troubleshooting Decision Matrix

Decision matrix for troubleshooting 3-hydrazinylindol-2-one aqueous solubility across applications.

Part 6: References

• Title: 3-hydrazinylindol-2-one | CAS 2365-44-8 Source: Guidechem URL:

• Title: Synthesis and evaluation of oxindoles as promising inhibitors of the immunosuppressive enzyme indoleamine 2,3-dioxygenase 1 Source: PMC - PubMed Central (nih.gov) URL:

• Title: Theoretical Studies of Solvent Effect for Oxindole Derivatives using Polarizable Continuum Model Source: Oriental Journal of Chemistry URL:

• Title: Aqueous solubility-enhancing excipient technologies: a review of recent developments Source: European Pharmaceutical Review URL:

• Title: Choosing the Right Technique to Increase Poor Drug Solubility in Solid Oral Dosage Formulations Source: CatSci URL:

Sources

• 1. Synthesis and evaluation of oxindoles as promising inhibitors of the immunosuppressive enzyme indoleamine 2,3-dioxygenase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Theoretical Studies of Solvent Effect for Oxindole Derivatives using Polarizable Continuum Model – Oriental Journal of Chemistry [orientjchem.org]
• 3. guidechem.com [guidechem.com]
• 4. catsci.com [catsci.com]

Technical Support Center: 3-Hydrazinylindol-2-one Troubleshooting &amp; Optimization

Welcome to the Technical Support Center for the synthesis and purification of 3-hydrazinylindol-2-one (commonly referred to as isatin monohydrazone or 3-hydrazinoindolin-2-one). As a privileged scaffold in medicinal chemistry and drug development, this compound is highly valued for its pro-apoptotic and kinase-inhibitory properties[1]. However, researchers frequently encounter significant challenges during its recrystallization, including thermal degradation, oxidative instability, and the persistent formation of azine side products[2].

This guide is engineered by senior application scientists to provide you with mechanistic insights, self-validating protocols, and quantitative data to resolve these bottlenecks.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: My recrystallized 3-hydrazinylindol-2-one has an orange or red tint instead of being bright yellow. What causes this, and how can I fix it? A1: The orange/red discoloration is a classic indicator of bis-isatin hydrazone (azine) contamination[2].

• Causality: The C3 carbonyl of isatin is highly electrophilic. When 3-hydrazinylindol-2-one forms, its terminal primary amine (-NH2) remains nucleophilic. If the reaction is heated for too long, or if there is unreacted isatin present in the mixture, the monohydrazone will condense with a second isatin molecule to form the highly insoluble, red-tinted bis-isatin hydrazone[3].

• Solution: Implement strict stoichiometric control. Always use a slight excess of hydrazine hydrate (1.1 to 1.2 equivalents) to ensure total consumption of the isatin electrophile[1]. During recrystallization, perform a rapid hot filtration; the azine side product is highly insoluble in methanol and will remain on the filter paper, allowing the pure monohydrazone to crystallize from the filtrate.

Q2: My product darkens significantly during the drying phase after recrystallization. How can I prevent this degradation? A2: This is caused by the oxidative and thermal instability of the hydrazine moiety.

• Causality: Hydrazines are sensitive to oxidation, particularly at elevated temperatures in the presence of atmospheric oxygen. Drying the crystals in a standard convection oven accelerates this oxidative degradation, leading to dark, impure decomposition products.

• Solution: Never use an oven to dry isatin monohydrazone. Instead, dry the purified crystals in a vacuum desiccator over an anhydrous desiccant (such as calcium oxide or silica gel) at room temperature[3].

Q3: I am working with a highly impure crude batch. Is absolute methanol still the best recrystallization solvent? A3: While absolute methanol is the gold standard due to its steep solubility curve for this compound[4], heavily contaminated batches may require an alternative approach.

• Causality: If the crude contains massive amounts of polymerized impurities or azines, methanol might co-precipitate these contaminants.

• Solution: In cases of severe contamination, recrystallization from aqueous N,N-Dimethylformamide (DMF) is highly effective[5]. The monohydrazone is soluble in DMF, while many polymeric impurities can be filtered out. Careful dropwise addition of water to the DMF filtrate will selectively crash out the pure 3-hydrazinylindol-2-one.

Section 2: Quantitative Data & Solvent Comparison

Selecting the correct solvent system is critical for maximizing both yield and purity. The table below summarizes the performance of common recrystallization solvents based on empirical laboratory data.

Solvent System	Typical Yield (%)	Purity Profile	Mechanistic Rationale & Observations
Absolute Methanol	90 - 95%	Excellent	Standard solvent; steep solubility curve allows rapid crystallization upon cooling. Yields bright yellow crystals[3].
Absolute Ethanol	80 - 85%	High	Good alternative; slightly lower solubility requires larger solvent volumes, which can slightly reduce overall yield[1].
Aqueous DMF	70 - 75%	Moderate to High	Ideal for heavily contaminated crude batches. Requires careful titration with water to induce crystallization[5].

Section 3: Standardized Experimental Protocols

To ensure reproducibility, every protocol must act as a self-validating system. Follow this methodology to synthesize and recrystallize 3-hydrazinylindol-2-one with built-in quality control checks.

Phase 1: Synthesis with Stoichiometric Control

• Preparation: Suspend 10 mmol (1.47 g) of Isatin in 40 mL of absolute methanol in a round-bottom flask[4].

• Addition: Dissolve 11 to 12 mmol (approx. 0.55 mL) of Hydrazine Hydrate (99%) in 10 mL of hot methanol. Add this dropwise to the isatin suspension.

  • Self-Validation Check: The slight excess of hydrazine guarantees the complete consumption of isatin, preventing the formation of the bis-isatin hydrazone side product[2].

• Reflux: Heat the mixture to reflux on a water bath for 1 to 3 hours.

  • Self-Validation Check: Monitor the reaction via TLC. The reaction is complete when the solution transitions from a deep orange/red to yielding a bright yellow precipitate[3].

• Isolation: Cool the mixture to room temperature, filter the crude solid under vacuum, and proceed immediately to recrystallization.

Phase 2: Optimized Recrystallization Workflow

• Dissolution: Transfer the crude yellow solid to an Erlenmeyer flask. Add minimal boiling methanol until the solid just dissolves.

  • Critical Rule: Do not subject the solution to prolonged boiling, as this induces thermal degradation.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed fluted filter paper. This step removes any insoluble red azine side products.

• Nucleation & Cooling: Allow the clear filtrate to cool slowly to room temperature (25°C).

  • Self-Validation Check: Slow cooling promotes the growth of large, pure crystalline lattices, excluding solvent molecules and impurities[1].

• Yield Maximization: Once at room temperature, transfer the flask to an ice bath (0–5°C) for 30 minutes to crash out the remaining product.

• Washing & Drying: Filter the crystals under vacuum and wash with a small volume of ice-cold methanol. Transfer the bright yellow crystals to a vacuum desiccator and dry at room temperature[3].

Section 4: Pathway & Workflow Visualizations

Fig 1. Reaction pathway highlighting the formation of the target monohydrazone and azine side product.

Fig 2. Optimized recrystallization workflow for 3-hydrazinylindol-2-one to prevent degradation.

Sources

• 1. A Series of Isatin-Hydrazones with Cytotoxic Activity and CDK2 Kinase Inhibitory Activity: A Potential Type II ATP Competitive Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isatin 3-hydrazone | 2365-44-8 | Benchchem [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis, spectroscopic investigation and antimicrobial activities of some transition metal complexes of a <i>[(2-hydroxyacetophenone)-3-isatin]-bishydrazone</i> - Arabian Journal of Chemistry [arabjchem.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability &amp; Troubleshooting of 3-Hydrazinylindol-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter erratic behavior when working with 3-hydrazinylindol-2-one (commonly known as isatin-3-hydrazone). This compound is a highly versatile building block in drug discovery, particularly in the synthesis of kinase and monoamine oxidase (MAO) inhibitors[1].

However, its dual functional groups—an exocyclic hydrazone (C=N) and an endocyclic lactam (cyclic amide)—make it highly sensitive to pH fluctuations. This guide is designed to help you understand the causality behind its degradation in acidic and basic media, providing you with self-validating protocols to ensure structural integrity during your assays and syntheses.

Part 1: Quantitative Stability Profile

To establish a baseline for your experimental design, refer to the stability matrix below. This summarizes the behavior of 3-hydrazinylindol-2-one across different pH environments.

pH Range	Media Type	Stability Profile	Primary Degradation Mechanism	Observable Indicators
pH < 3	Aqueous Acid	Low	Hydrazone Hydrolysis	Red/orange azine precipitate; LC-MS shows [M+H]⁺ 148 (Isatin)
pH 4 – 7	Mild Acid / Neutral	High	Stable	Consistent UV-Vis absorbance; sharp NMR peaks
pH 7.4	Physiological	Moderate-High	Slow Hydrolysis	Gradual appearance of isatin over 48+ hours
pH > 9	Aqueous Base	Very Low	Lactam Ring Opening	Color shift (yellow to pale); Loss of NH signal at ~10.8 ppm

Part 2: Troubleshooting FAQs & Mechanistic Pathways

FAQ 1: Why does my 3-hydrazinylindol-2-one degrade or form a red/orange precipitate when exposed to aqueous acids?

The Causality: In strongly acidic aqueous environments, the azomethine nitrogen of the hydrazone bond becomes protonated. This dramatically increases the electrophilicity of the C3 carbon, making it highly susceptible to nucleophilic attack by water. The resulting tetrahedral intermediate collapses, cleaving the C=N bond to yield the original ketone (isatin) and free hydrazine.

If excess isatin accumulates in the reaction mixture, it can rapidly react with unhydrolyzed 3-hydrazinylindol-2-one to form a highly insoluble, red/orange dimer known as an isatin azine (3,3'-(hydrazine-1,2-diylidene)bis(indolin-2-one))[2].

The Solution: When synthesizing or handling this compound, avoid strong aqueous acids. Instead, utilize anhydrous conditions with mild organic acids (e.g., glacial acetic acid) to drive the equilibrium toward hydrazone formation without triggering hydrolysis[3].

Fig 1: Acid-catalyzed hydrolysis of 3-hydrazinylindol-2-one leading to isatin and azine formation.

FAQ 2: I observe a color change and a loss of the oxindole signal in my NMR when running reactions in basic buffers. What is happening?

The Causality: While the hydrazone bond is relatively stable in base, the 5-membered lactam ring of the oxindole core is not. In alkaline solutions (pH > 9), the hydroxide ion acts as a strong nucleophile, attacking the C2 amide carbonyl. To relieve the ring strain of the 5-membered heterocycle, the C-N bond cleaves, resulting in irreversible lactam ring opening. This forms an acyclic isatinic acid derivative (2-aminophenylglyoxylate hydrazone)[4].

The Solution: If basic conditions are strictly required for a downstream coupling step, use non-nucleophilic organic bases (e.g., DIPEA or TEA) in anhydrous aprotic solvents (like DMF or DMSO) rather than aqueous NaOH or KOH.

Fig 2: Base-catalyzed lactam ring opening of 3-hydrazinylindol-2-one into isatinic acid.

Part 3: Validated Experimental Protocols

To ensure reproducibility and self-validation in your workflows, adhere to the following optimized methodologies.

Protocol A: Controlled Anhydrous Synthesis of 3-Hydrazinylindol-2-one

Purpose: To synthesize the compound while preventing acid-catalyzed hydrolysis and azine dimerization.

• Preparation: In a dry 100 mL round-bottom flask, dissolve 10 mmol of isatin in 20 mL of absolute ethanol. Causality: Absolute ethanol minimizes the presence of water, shifting the condensation equilibrium toward the product.

• Reagent Addition: Add 12 mmol of concentrated hydrazine hydrate (e.g., 98%).

• Catalysis: Add exactly 3–5 drops of glacial acetic acid. Causality: The anhydrous acid protonates the C3 carbonyl to accelerate nucleophilic attack without providing the aqueous bulk needed for the reverse hydrolysis reaction[3].

• Reaction: Heat the mixture to reflux for 2 to 4 hours.

• Validation: Monitor the reaction via TLC (EtOAc/Hexane 1:1) or IR spectroscopy. Self-Validation Check: Look for the disappearance of the isatin ketone C=O stretch at ~1730 cm⁻¹ and the appearance of the hydrazone C=N stretch at ~1610 cm⁻¹.

• Isolation: Allow the mixture to cool to room temperature. Collect the resulting yellow precipitate via vacuum filtration, wash with cold absolute ethanol, and dry under a high vacuum.

Protocol B: LC-MS pH-Stability Profiling Assay

Purpose: To accurately quantify the half-life of 3-hydrazinylindol-2-one in various assay buffers prior to biological screening.

• Stock Preparation: Prepare a 10 mM stock solution of 3-hydrazinylindol-2-one in anhydrous DMSO.

• Buffer Setup: Prepare three 0.1 M aqueous buffer systems: HCl (pH 2), Phosphate Buffer (pH 7.4), and Carbonate Buffer (pH 10).

• Incubation: Spike the stock solution into each buffer to achieve a final concentration of 100 µM (1% DMSO final). Incubate the vials at 37°C.

• Sampling & Quenching: Extract 50 µL aliquots at 0, 1, 4, 12, and 24 hours. Critical Step: Immediately quench the pH 10 samples with 5 µL of 1M acetic acid to neutralize the hydroxide ions and halt any further ring-opening before injection.

• LC-MS Analysis: Inject onto a C18 column using a H₂O/MeCN gradient supplemented with 0.1% Formic Acid.

• Data Interpretation:

  • Track the parent mass [M+H]⁺ at m/z 162.

  • For acidic degradation, monitor the appearance of isatin at m/z 148.

  • For basic degradation, monitor the appearance of the ring-opened isatinic acid derivative at m/z 180.

References

• 2 - ResearchGate[2] 2.4 - Semantic Scholar[4]

• 3 - Benchchem[3] 4.1 - ACS Omega[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Overcoming steric hindrance in 3-hydrazinylindol-2-one derivatives

Welcome to the Technical Support Center for Medicinal Chemistry. This guide is specifically engineered for researchers, scientists, and drug development professionals facing synthetic and structural challenges when working with 3-hydrazinylindol-2-one (hydrazonoindolin-2-one) derivatives .

These privileged scaffolds are critical in the development of kinase inhibitors and HIV-1 RNase H inhibitors[1][2]. However, severe steric hindrance—particularly between C4-substituted isatins and bulky hydrazides—frequently causes low yields, stalled reactions, and kinetic trapping of inactive isomers. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to overcome these barriers.

Diagnostic Workflow: Resolving Steric Clashes in Condensation

Workflow for overcoming steric hindrance in 3-hydrazinylindol-2-one synthesis.

FAQ Section 1: Synthesis & Reaction Optimization

Q: Why does the condensation of 4-substituted isatins with bulky hydrazides stall at low yields (<30%)? A: Steric hindrance at the C4 position of the isatin core directly impedes the nucleophilic attack of the hydrazine nitrogen on the C3 carbonyl. Furthermore, bulky hydrazides (e.g., those containing 3,5-di-tert-butyl-4-hydroxybenzyl fragments or triethylammonium groups) create severe transition-state crowding. Causality: To overcome this, the electrophilicity of the C3 carbonyl must be artificially enhanced. Using a catalytic amount of glacial acetic acid or trifluoroacetic acid (TFA) protonates the carbonyl oxygen. This lowers the activation energy for the nucleophilic attack, stabilizing the bulky tetrahedral intermediate and facilitating the subsequent dehydration step[3].

Q: My NMR shows a mixture of E and Z isomers. How do I drive the reaction to the biologically active E-isomer? A: 3-hydrazinylindol-2-ones often form a kinetic Z-isomer initially, which suffers from severe steric clashes between the oxindole core and the bulky hydrazine substituent. Causality: Thermodynamic resolution to the E-isomer requires sufficient thermal energy and protic exchange. Refluxing in ethanol for extended periods (3-4 hours) in the presence of an acid catalyst allows reversible protonation of the azomethine nitrogen. This breaks the C=N double bond character temporarily, facilitating rotation to yield the sterically relaxed, thermodynamically stable E-isomer[4].

Q: Can I use basic catalysis to increase the nucleophilicity of sterically hindered phenolic hydrazides? A: It is highly discouraged. While base catalysis increases hydrazine nucleophilicity, it simultaneously deprotonates the isatin NH (pKa ~10.3) or phenolic OH groups. This leads to off-target N-alkylation or oxidative degradation of the phenol. Acid catalysis remains the gold standard for these substrates, preserving phenolic integrity while driving hydrazone formation[3].

Quantitative Data: Catalyst & Solvent Optimization

The following table summarizes the quantitative impact of reaction conditions on the yield and isomeric purity of highly hindered 3-hydrazinylindol-2-ones based on established literature parameters[1][3].

Solvent	Catalyst	Temperature	Time	Yield (%)	E:Z Ratio	Mechanistic Outcome
Methanol	None	25°C	24h	15%	40:60	Insufficient thermal energy; kinetic trapping of Z-isomer.
Ethanol	Glacial AcOH (cat.)	80°C	4h	73%	95:5	Thermodynamic control achieved; good yield[1].
Ethanol	TFA (20 mol%)	80°C	3h	92%	>99:1	Stronger carbonyl activation; excellent yield and purity[3].
DMF	POCl₃ (excess)	130°C	4h	N/A	N/A	Degradation of sensitive functional groups (e.g., phenols).

Standardized Protocol: Acid-Catalyzed Condensation for Hindered Substrates

This methodology is designed as a self-validating system . It utilizes differential solubility to drive Le Chatelier's principle—as the E-isomer forms, it selectively precipitates from the hot ethanol, pulling the equilibrium forward and visually validating reaction completion.

Step-by-Step Methodology:

• Preparation: Suspend 1.0 mmol of the sterically hindered isatin derivative and 1.0 mmol of the bulky hydrazide (e.g., a Girard's reagent analog or phenolic hydrazide) in 7–10 mL of absolute ethanol[3].

• Catalytic Activation: Add 20 mol% trifluoroacetic acid (TFA) or 3-4 drops of glacial acetic acid to the suspension[3].

  • Insight: The acid protonates the C3 carbonyl, overcoming the steric barrier of the bulky nucleophile.

• Thermodynamic Reflux: Heat the reaction mixture to 80°C (reflux) under continuous magnetic stirring for 3 to 4 hours[1].

  • Insight: Sustained heat provides the thermodynamic energy required to convert the kinetically favored Z-isomer into the sterically relaxed E-isomer[4].

• Selective Precipitation: Remove the flask from the heat source and cool the solution slowly to room temperature. The E-isomer is significantly less soluble in cold ethanol than the starting materials and will spontaneously precipitate.

• Isolation & Verification: Filter the formed precipitate. Wash the filter cake with cold anhydrous diethyl ether (3 x 5 mL) to remove any residual unreacted starting materials or acid catalyst. Dry under vacuum (12 mmHg) to obtain the pure E-isomer[3].

FAQ Section 2: Structural & Downstream Challenges

Q: How does overcoming steric hindrance at the C3 position affect downstream target binding (e.g., RNase H or Kinases)? A: The spatial orientation of the hydrazone linkage dictates target affinity. If the molecule is trapped in the sterically clashed Z-isomer, the bulky substituents fold back over the oxindole core, preventing it from docking into the active site. The E-isomer projects the hydrazine moiety outward. This allows the oxindole core to form critical bidentate hydrogen bonds (via the indolic NH and C2 carbonyl) with the target's catalytic residues, while the extended, bulky hydrazine moiety securely anchors into adjacent hydrophobic pockets[1][2].

Mechanistic pathway of E/Z isomerization and its effect on target binding.

References

• Antioxidant activity of isatin acylhydrazones with sterically hindered phenol fragments. ResearchGate. 4

• New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres. National Institutes of Health (NIH). Link

• Synthesis and diverse biological activity profile of triethylammonium isatin-3-hydrazones. National Institutes of Health (NIH). 3

• Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors. MDPI.1

• Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors (PubMed Record). National Institutes of Health (NIH). 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and diverse biological activity profile of triethylammonium isatin-3-hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 3-Hydrazinylindol-2-one Synthesis &amp; Solvent Optimization

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist

Welcome to the Technical Support Center. The synthesis of 3-hydrazinylindol-2-one (also known as 3-hydrazonoindolin-2-one) via the condensation of isatin and hydrazine hydrate is a foundational reaction in the development of pro-apoptotic agents and kinase inhibitors. While seemingly straightforward, the reaction's thermodynamic and kinetic outcomes—specifically reaction rates, yield, and E/Z isomer distribution—are highly sensitive to solvent selection.

This guide provides field-proven troubleshooting, mechanistic causality, and validated protocols to ensure reproducible, high-yield synthesis.

Troubleshooting & FAQs: Mechanistic Insights

Q1: Why is my condensation reaction taking over 12 hours with an exceptionally low yield? A1: You are likely using a non-polar or weakly interacting solvent (e.g., Chloroform or Dichloromethane). The condensation of isatin's C3 carbonyl with hydrazine forms an unstable hemiaminal intermediate. For the reaction to proceed rapidly, water must be eliminated. Protic solvents like Methanol (MeOH) or Ethanol (EtOH) act as proton shuttles, drastically lowering the activation energy for this dehydration step. To resolve sluggish kinetics, switch your solvent to MeOH and add a catalytic amount of glacial acetic acid; this will protonate the carbonyl oxygen, increasing its electrophilicity and reducing your reaction time to just 1–2 hours[1].

Q2: My NMR spectra show a mixture of two products, but LC-MS confirms only one mass. What happened? A2: You are observing a mixture of the E and Z isomers of 3-hydrazinylindol-2-one. The Z-isomer is thermodynamically favored due to a stabilizing intramolecular hydrogen bond between the hydrazone NH and the C2 carbonyl. However, if you run the reaction or dissolve the compound in a solvent with a low dielectric constant (like CHCl₃), the tautomeric equilibration rate is severely slowed, kinetically trapping up to 60% of the unwanted E-isomer[2]. To resolve this, utilize a polar aprotic solvent like DMF or DMSO. These solvents have high dielectric constants that stabilize the tautomeric equilibrium, driving the conversion almost entirely to the Z-isomer[2].

Q3: I tried to push the reaction to completion by using neat hydrazine hydrate as the solvent and heating it aggressively. Now my product lacks the hydrazone signal entirely. Why? A3: By using hydrazine hydrate as the solvent in the absence of an additional base or diluting co-solvent, you inadvertently triggered a Wolff-Kishner-type reduction. At elevated temperatures, excess hydrazine completely reduces the C3 carbonyl of isatin, yielding oxindole (indolin-2-one) rather than the desired hydrazone[3]. This over-reduction typically occurs in 76–92% yield under aggressive conditions[3]. Always use a controlled stoichiometric excess (e.g., 5 equivalents) in a diluting protic solvent like methanol to arrest the reaction at the hydrazone stage[4].

Quantitative Data: Solvent Effects on Reaction Dynamics

The table below summarizes how solvent selection directly dictates the kinetic and thermodynamic fate of the isatin-hydrazine condensation.

Solvent System	Dielectric Constant (ε)	Relative Reaction Rate	Major Isomer Formed	Mechanistic Notes & Side Reactions
Methanol (MeOH)	33.0	Very Fast (< 1 hr)	Z-Isomer (>95%)	Optimal for high-yield synthesis. Acts as a proton shuttle[4].
Ethanol (EtOH)	24.5	Fast (1 - 3 hrs)	Z-Isomer (>95%)	Standard protocol; requires reflux[1].
Dimethylformamide (DMF)	36.7	Moderate	Z-Isomer (~99%)	Excellent for tautomeric stabilization; high dielectric constant[2].
Chloroform (CHCl₃)	4.8	Slow	E/Z Mixture (Up to 60% E)	Sluggish kinetics; poor Z-isomer selectivity due to low polarity[2].
Neat Hydrazine Hydrate	~52.0	Fast	N/A (Forms Oxindole)	Over-reduction to oxindole (76-92% yield) at high temperatures[3].

Standard Operating Procedure (SOP): Optimized High-Yield Synthesis

This self-validating protocol utilizes thermodynamic control to ensure the exclusive precipitation of the Z-isomer.

Reagents: Isatin (5.0 mmol), 99% Hydrazine Hydrate (25.0 mmol), Anhydrous Methanol (10 mL), Glacial Acetic Acid (Catalytic).

• Preparation: In a properly ventilated fume hood, suspend 5.0 mmol of isatin in 10 mL of cold, anhydrous methanol within a 50 mL round-bottom flask.

• Reagent Addition: While stirring continuously, add 25.0 mmol (5 equivalents) of 99% hydrazine hydrate dropwise.

  • Causality: The 5-fold excess of hydrazine drives the equilibrium forward via Le Chatelier's principle, while the slow addition prevents localized exothermic spikes[4].

• Catalysis: Add 1–2 drops of glacial acetic acid.

  • Causality: Mild acid catalysis protonates the C3 carbonyl, accelerating the nucleophilic attack by hydrazine[1].

• Reflux & Validation: Equip the flask with a reflux condenser and heat the mixture to 65°C for 1 hour.

  • Self-Validation: The solution will transition from a deep orange/red to a distinct yellow precipitate as the Z-isomer forms and crystallizes out of the protic solvent[4].

• Isolation: Cool the reaction mixture to 0°C in an ice bath for 30 minutes to maximize precipitation. Filter the solid under vacuum.

• Purification: Wash the filter cake with 3 x 5 mL of ice-cold methanol to remove unreacted hydrazine and trace E-isomer impurities. Dry under a vacuum to afford the pure Z-3-hydrazinylindol-2-one[4].

Reaction Pathway & Solvent Dynamics

The following diagram illustrates the critical decision points where solvent selection alters the reaction pathway.

Reaction pathways of isatin and hydrazine highlighting solvent-dependent product distribution.

References

1.[2] Title: Isatin-1,8-Naphthalimide Hydrazones: A Study of Their Sensor and ON/OFF Functionality Source: mdpi.com URL:

2.[3] Title: The chemistry of isatins: a review from 1975 to 1999 Source: scielo.br URL:

3.[4] Title: Novel [(3-indolylmethylene)hydrazono]indolin-2-ones as apoptotic anti-proliferative agents: design, synthesis and in vitro biological evaluation Source: nih.gov URL:

4.[1] Title: New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres Source: nih.gov URL:

Sources

• 1. New hydrazonoindolin-2-ones: Synthesis, exploration of the possible anti-proliferative mechanism of action and encapsulation into PLGA microspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isatin-1,8-Naphthalimide Hydrazones: A Study of Their Sensor and ON/OFF Functionality | MDPI [mdpi.com]
• 3. scielo.br [scielo.br]
• 4. Novel [(3-indolylmethylene)hydrazono]indolin-2-ones as apoptotic anti-proliferative agents: design, synthesis and in vitro biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Temperature to Prevent Hydrazine Moiety Degradation

Welcome to the Technical Support Center for Hydrazine Moiety Stability. As a Senior Application Scientist, I frequently encounter process deviations where researchers experience unexplained yield losses, color changes, or dangerous pressure build-ups when working with hydrazine derivatives.

The hydrazine moiety (N-N) is inherently energy-rich. Its degradation is not merely a function of absolute temperature, but a complex, causal interplay between thermal stress, atmospheric oxygen, and trace catalytic contaminants [1]. This guide provides actionable, field-proven protocols to control temperature and prevent degradation during drug development and chemical synthesis.

Diagnostic Overview: The Vulnerability of the N-N Bond

Hydrazine derivatives are thermodynamically unstable relative to their decomposition products (nitrogen, ammonia, and hydrogen) [2]. When thermal energy is applied, the N-N bond undergoes homolytic cleavage. However, the true danger in laboratory and manufacturing settings is that transition metals drastically lower the activation energy required for this cleavage . A temperature that is perfectly safe for a pure compound can trigger a runaway thermal decomposition if trace metals are present [1].

Mechanistic pathway of hydrazine thermal degradation and catalytic acceleration.

Quantitative Data: Thermal Thresholds

To engineer a safe process, you must know the thermodynamic boundaries. The table below summarizes critical thermal parameters for hydrazine and its derivatives to help you benchmark your operating conditions.

Compound / Condition	Critical Temperature / Metric	Kinetic / Safety Impact	Reference
Aqueous Hydrazine (Contaminated)	Exotherm detection as low as 58 °C	Trace metals (Cu, Fe, Co) drastically lower the runaway reaction threshold.	[1]
Hydrazine (N₂ atmosphere)	Activation Energy (Ea) ≈ 47.3 kJ/mol	Baseline thermal decomposition kinetics without oxidative stress.	[3]
Hydrazine (O₂ atmosphere)	Activation Energy (Ea) ≈ 64.9 kJ/mol	Oxygen alters the degradation pathway, increasing the proportion of one-electron oxidation.	[3]
Hydrazine Vapor	Autoignition Temp (AIT) = 165 °C	High risk of autoignition in the absence of water vapor; necessitates pressure-relief.	[1]
N,N'-Bis(Ts)hydrazine	Decomposition at 209 °C – 228 °C	Melts with concurrent thermal degradation; requires strict temperature limits during synthesis.	[7]
Pharmaceutical Precursors	Storage at 2 °C to 8 °C (or -20 °C)	Prevents slow thermal degradation and oxidation over time.	[5]

Troubleshooting Guide: Thermal Instability in Synthesis & Storage

Q1: My hydrazine-containing API intermediate is degrading during solvent removal (rotary evaporation) at 45 °C. Why is this happening if the decomposition temperature is >200 °C? Expert Insight: You are likely experiencing catalytically accelerated degradation rather than pure thermal decomposition. While pure hydrazine derivatives like N,N'-Bis(P-toluenesulfonyl)hydrazine degrade upon melting (e.g., 209 °C)[7], the presence of trace transition metals (e.g., from stainless steel equipment, reactor walls, or impure reagents) can lower the exotherm detection temperature to as low as 58 °C [1]. Furthermore, operating under a vacuum can alter the flammability and volatility profile [1]. Causality: Transition metals (Cu, Co, Fe) act as catalysts, facilitating the homolytic cleavage of the N-N bond at much lower thermal energies. Solution: Switch to glass-lined or PTFE-coated equipment for solvent removal. Add a chelating agent (like EDTA) if the process allows, to sequester trace metals.

Q2: How can I design a self-validating thermal control protocol for scaling up a hydrazine condensation reaction? Expert Insight: A self-validating system requires internal controls that prove the monitoring equipment is sensitive enough to detect an impending runaway reaction before it happens in the plant. Methodology:

• Baseline DSC: Run Differential Scanning Calorimetry (DSC) on the pure reaction mixture to find the baseline onset temperature of decomposition.

• Spiked Control (Validation): Run a parallel DSC on the mixture spiked with 5 ppm Cu(II) or Fe(III). If your protocol is valid, you will observe a significant leftward shift (lower temperature) in the exothermic peak [1],[3].

• Establish SADT: Use Accelerating Rate Calorimetry (ARC) to determine the Self-Accelerating Decomposition Temperature (SADT). Set your maximum plant operating temperature at least 20 °C below the SADT of the spiked (worst-case) sample.

Self-validating experimental workflow for determining safe operating temperatures.

Step-by-Step Methodology: Cryogenic to Ambient Storage Protocol

To prevent the degradation of hydrazine moieties in stored pharmaceuticals (e.g., 3-Hydrazinylpyridazine hydrochloride), temperature control must be paired with atmospheric control [5].

• Step 1: Lyophilization and Drying Ensure the API or intermediate is completely dry. Residual moisture acts as a medium for hydrolytic degradation and facilitates the ionic mobility of trace metal catalysts.

• Step 2: Inert Gas Purging Transfer the powder to amber glass vials (to prevent photodegradation). Purge the headspace with high-purity Argon or Nitrogen for 30 seconds to displace oxygen. Oxygen drives the multi-electron oxidation of hydrazine into nitrogen gas and ammonia [6].

• Step 3: Temperature Controlled Sealing Seal the vials using PTFE-lined caps. Store immediately at 2 °C to 8 °C for short-term use, or -20 °C for long-term storage [5].

• Step 4: Thawing Protocol (Critical) When retrieving the sample, allow the sealed vial to equilibrate to room temperature before opening. Opening a cold vial causes atmospheric moisture to condense on the hydrazine derivative, immediately re-introducing hydrolytic and oxidative risks.

Frequently Asked Questions (FAQs)

Q: Why does my hydrazine solution turn yellow/brown over time at room temperature? A: Color changes are the primary visual indicator of hydrazine moiety degradation. This is typically caused by the oxidation of the hydrazine group to a diazene, which then polymerizes or forms colored heterocyclic byproducts [5]. This process is accelerated by ambient temperatures and light. Always verify purity via HPLC before use.

Q: What are the gaseous products of a thermal runaway, and how do they affect pressure? A: Thermal decomposition of hydrazine yields Nitrogen (N₂), Ammonia (NH₃), and Hydrogen (H₂) gases [2], [4]. Because 1 mole of liquid hydrazine can rapidly expand into multiple moles of hot gas, the pressure buildup is catastrophic. Emergency pressure-relief systems must be sized based on the worst-case kinetic parameters [3].

Q: Does the pH of the solution affect its thermal stability? A: Yes. Hydrazine solutions are generally more stable under strongly acidic conditions because the protonated hydrazinium ion (N₂H₅⁺) is less susceptible to oxidation and catalytic cleavage than the free base [6]. If your process allows, maintaining a low pH can provide an additional thermal safety buffer.

References

• Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes | acs.org |
• Hydrazine - Wikipedia | wikipedia.org |
• Kinetic parameters for thermal decomposition of hydrazine - ResearchGate | researchg
• A thermodynamic study on catalytic decomposition of hydrazine in a space thruster | pan.pl |
• 3-Hydrazinylpyridazine hydrochloride degradation p
• (PDF)
• An In-depth Technical Guide on the Thermal Stability and Decomposition of N,N'-Bis(P-toluenesulfonyl)hydrazine | benchchem.com |

Reference Data & Comparative Studies

Introduction: The Structural Significance of 3-Hydrazinylindol-2-one

An In-Depth Comparative Guide to the FTIR Spectral Analysis of 3-Hydrazinylindol-2-one

3-Hydrazinylindol-2-one, a derivative of the isatin scaffold, represents a class of heterocyclic compounds of significant interest to researchers in medicinal chemistry and drug development.[1] The isatin core is a privileged structure, forming the backbone of numerous compounds with a wide array of biological activities, including antimicrobial, antiviral, and anticancer properties.[2][3] The introduction of a hydrazinylidene moiety at the C3 position creates a hydrazone, a functional group known for its diverse pharmacological activities and its utility as a versatile synthetic intermediate.[4][5]

Accurate structural elucidation is paramount in drug discovery, and Fourier Transform Infrared (FTIR) spectroscopy is a powerful, rapid, and non-destructive analytical technique for this purpose.[6][7] It provides a unique molecular "fingerprint" by probing the vibrational modes of a molecule's functional groups.[8] This guide, written from the perspective of a Senior Application Scientist, provides a detailed walkthrough of the FTIR spectral analysis of 3-hydrazinylindol-2-one. We will explore not only the identification of its characteristic absorption bands but also compare them with related structures to provide a deeper understanding of its vibrational properties. This comparative approach is essential for distinguishing the target molecule from its precursors or potential side products.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The quality of an FTIR spectrum is fundamentally dependent on meticulous sample preparation and correct instrument configuration.[9] The primary objective is to obtain a spectrum with a high signal-to-noise ratio and minimal interference from atmospheric water and carbon dioxide.

Choosing the Right Sampling Technique: ATR vs. KBr Pellet

For a solid powder like 3-hydrazinylindol-2-one, two primary methods are prevalent: Attenuated Total Reflectance (ATR) and the Potassium Bromide (KBr) pellet method.[9]

• ATR-FTIR: This is often the preferred modern technique due to its simplicity and speed.[10] The sample is placed directly onto a high-refractive-index crystal (commonly diamond or germanium), and pressure is applied to ensure intimate contact. The IR beam undergoes total internal reflection within the crystal, generating an evanescent wave that penetrates a few microns into the sample, yielding a surface-sensitive spectrum.[8] Its key advantage is the elimination of the laborious grinding and pressing required for KBr pellets.

• KBr Pellet Method: This traditional transmission technique involves grinding a small amount of the sample (1-2 mg) with ~100-200 mg of dry, spectroscopic-grade KBr.[9] The mixture is then pressed under high pressure to form a transparent pellet through which the IR beam passes. The main causality for choosing this method is to obtain a spectrum of the bulk sample and, in some cases, achieve higher resolution for certain bands. However, it is critical that the KBr is completely dry, as water exhibits a very broad O-H stretching band that can obscure the N-H region of the spectrum.[7]

Step-by-Step Protocol (ATR-FTIR)

• Instrument Preparation: Allow the FTIR spectrometer to warm up for at least 30 minutes to ensure source and detector stability.

• Background Scan: Before analyzing the sample, a background spectrum must be collected. This involves scanning with nothing on the ATR crystal. This step is crucial as it measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench response, which is then subtracted from the sample spectrum.

• Crystal Cleaning: Clean the ATR crystal surface thoroughly with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Verify cleanliness by running a new background and ensuring no contaminant peaks are present.

• Sample Application: Place a small amount of the powdered 3-hydrazinylindol-2-one onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure. This ensures good contact between the sample and the crystal, which is essential for a strong, high-quality spectrum.

• Data Acquisition: Collect the sample spectrum. A typical setting involves co-adding 16 to 64 scans at a resolution of 4 cm⁻¹. Increasing the number of scans improves the signal-to-noise ratio.[7]

• Post-Analysis Cleaning: Clean the crystal and pressure anvil thoroughly to prevent cross-contamination.

The following diagram illustrates the generalized workflow for obtaining and interpreting the FTIR spectrum.

FTIR Analysis Workflow

Spectral Interpretation: Decoding the Molecular Fingerprint

The FTIR spectrum of 3-hydrazinylindol-2-one is rich with information. For clarity, we will dissect the spectrum into regions corresponding to its primary structural components, as illustrated below.

Key Functional Groups of 3-Hydrazinylindol-2-one

The N-H Stretching Region (3500 - 3100 cm⁻¹)

This high-frequency region is dominated by N-H stretching vibrations. In 3-hydrazinylindol-2-one, we expect multiple peaks due to the three distinct N-H bonds: one in the lactam ring and two in the terminal hydrazinylidene (-NH₂) group.

• Lactam N-H Stretch: The N-H bond within the five-membered lactam ring of the oxindole core typically gives rise to a sharp to medium band. In solid-state spectra, intermolecular hydrogen bonding with the carbonyl oxygen of an adjacent molecule can broaden this peak and shift it to a lower wavenumber, often around 3200-3150 cm⁻¹ .[11]

• Hydrazine N-H₂ Stretches: Primary amines and hydrazines exhibit two distinct N-H stretching bands: an asymmetric stretch at a higher frequency (typically 3400-3300 cm⁻¹ ) and a symmetric stretch at a lower frequency (typically 3330-3250 cm⁻¹ ).[11] The presence of two bands in this region is a strong indicator of the -NH₂ group.

The C-H Stretching Region (3100 - 3000 cm⁻¹)

The absorptions in this region are from the C-H stretching vibrations of the aromatic benzene ring portion of the indole structure. These are typically of medium to weak intensity and appear at wavenumbers just above 3000 cm⁻¹.[12]

The Carbonyl (C=O) Stretching Region (1750 - 1650 cm⁻¹)

The C=O stretch is one of the most intense and diagnostic peaks in the spectrum.[13]

• Lactam C=O Stretch: In the 2-oxindole ring, the carbonyl group is part of a five-membered lactam (a cyclic amide). This ring strain typically increases the C=O stretching frequency compared to an acyclic amide. For oxindole itself, this band is observed near 1740 cm⁻¹.[14] However, in 3-hydrazinylindol-2-one, the C=O group is conjugated with the C=N double bond of the hydrazone moiety. This conjugation delocalizes the pi-electrons, slightly weakening the C=O double bond and lowering its vibrational frequency. Therefore, the C=O stretch for this molecule is expected to appear in the range of 1721-1760 cm⁻¹ .[3][4]

The Double Bond (C=N, C=C) and N-H Bending Region (1650 - 1500 cm⁻¹)

This region can be complex due to overlapping vibrations.

• C=N Stretch (Imine/Hydrazone): The stretching vibration of the carbon-nitrogen double bond of the hydrazone is a key feature. It typically gives rise to a medium to strong absorption band in the 1625-1610 cm⁻¹ range.[4]

• Aromatic C=C Stretches: The indole ring exhibits characteristic C=C stretching vibrations, often appearing as multiple bands of variable intensity around 1620 cm⁻¹, 1580 cm⁻¹, and 1500 cm⁻¹ .[14] These can sometimes overlap with the C=N stretch.

• N-H₂ Bending (Scissoring): The primary amine of the hydrazine group also has a characteristic in-plane bending or "scissoring" vibration. This band typically appears in the 1650-1580 cm⁻¹ region and can be quite strong.[11]

Comparative Analysis: Distinguishing 3-Hydrazinylindol-2-one

The true power of FTIR analysis lies in comparison. By comparing the spectrum of 3-hydrazinylindol-2-one to its synthetic precursor (Isatin) and a simpler analogue (a generic benzaldehyde hydrazone), its unique features become evident.

Functional Group	Vibration Type	3-Hydrazinylindol-2-one (Expected cm⁻¹)	Isatin (Precursor)	Benzaldehyde Hydrazone (Analogue)	Justification for Difference
Lactam Amide	N-H Stretch	~3200-3150 (Medium, Broad)	~3200 (Medium, Broad)	N/A	Similar intermolecular H-bonding environment.
C=O Stretch	~1730 (Strong)	~1740 (Ketone), ~1760 (Amide)	N/A	Conjugation with C=N in the product lowers the frequency compared to the unconjugated amide C=O in isatin.[15]
Hydrazone	N-H₂ Asym. Stretch	~3400-3300 (Medium)	N/A	~3400-3300 (Medium)	Key diagnostic peak absent in isatin.
N-H₂ Sym. Stretch	~3330-3250 (Medium)	N/A	~3330-3250 (Medium)	Key diagnostic peak absent in isatin.
C=N Stretch	~1620 (Medium-Strong)	N/A	~1630 (Medium-Strong)	Key diagnostic peak absent in isatin. Confirms formation of the hydrazone.[2]
N-H₂ Bend	~1600 (Medium)	N/A	~1600 (Medium)	Confirms the primary amine of the hydrazine.
Aromatic Ring	C=C Stretch	~1610, 1580, 1500 (Variable)	~1620, 1590 (Variable)	~1600, 1575 (Variable)	The indole ring system vibrations are largely retained from the precursor.[16]

Self-Validating Interpretation: The successful identification of 3-hydrazinylindol-2-one relies on a self-validating system of checks. The disappearance of the ketone C=O peak from isatin (~1740 cm⁻¹) and the simultaneous appearance of new, distinct bands for the hydrazone group (N-H₂ stretches around 3350 cm⁻¹ and the C=N stretch around 1620 cm⁻¹) provide conclusive evidence of the chemical transformation.[17]

Conclusion

FTIR spectroscopy is an indispensable tool for the structural characterization of 3-hydrazinylindol-2-one. By understanding the expected vibrational frequencies of its constituent functional groups—the lactam, the aromatic indole ring, and the hydrazone moiety—researchers can confidently confirm its identity. The true diagnostic power is realized through a comparative analysis against its precursors, where the disappearance of reactant peaks and the emergence of product-specific absorptions provide unambiguous confirmation of a successful synthesis. This guide provides the foundational knowledge and experimental framework for researchers, scientists, and drug development professionals to effectively utilize FTIR in their work with this important class of heterocyclic compounds.

References

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024). Available at: [Link]

• Investigation of Newly Synthesized Fluorinated Isatin-Hydrazones by In Vitro Antiproliferative Activity, Molecular Docking, ADME - Semantic Scholar. (2024). Available at: [Link]

• Isoniazid-Isatin Hydrazone Derivatives: Synthesis, Antitubercular Activity and Molecular Docking Studies - ResearchGate. (2021). Available at: [Link]

• FTIR spectra of 2b - ResearchGate. (n.d.). Available at: [Link]

• How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. (2026). Available at: [Link]

• Investigation of the Vibrational Characteristics of 6-Isocyano-1-Methyl-1H-Indole: Utilizing the Isonitrile Group as an Infrared Probe - PMC. (n.d.). Available at: [Link]

• Discovery and prospects of new heterocyclic Isatin-hydrazide derivative with a novel role as estrogen receptor α degrader in breast cancer cells - PMC. (2024). Available at: [Link]

• Molecular structure and vibrational spectra of indole and 5-aminoindole by density functional theory and ab initio Hartree–Fock calculations | Request PDF - ResearchGate. (n.d.). Available at: [Link]

• Structural and vibrational analysis of indole by density functional and hybrid Hartree–Fock/density functional methods - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Available at: [Link]

• FTIR Analysis for Chemicals - Rocky Mountain Labs. (2024). Available at: [Link]

• spectroscopic studies of some n-heterocyclic compounds - Dr. Annasaheb GD Bendale Mahila Mahavidyalaya, Jalgaon. (n.d.). Available at: [Link]

• Isatin-1,8-Naphthalimide Hydrazones: A Study of Their Sensor and ON/OFF Functionality. (n.d.). Available at: [Link]

• Vibrational frequencies for polyatomic molecules. I. Indole and 2,3- benzofuran spectra and analysis - AIP Publishing. (n.d.). Available at: [Link]

• Mastering FTIR Spectroscopy: Sample Preparation and Data Analysis - Labindia Analytical. (2024). Available at: [Link]

• Infrared Spectrometry - MSU chemistry. (n.d.). Available at: [Link]

• The features of IR spectrum. (n.d.). Available at: [Link]

• Guide to FT-IR Spectroscopy - Bruker. (n.d.). Available at: [Link]

• Design, Synthesis and Biological Evaluation of 3-Hydrazonoindolin-2-one Derivatives as Novel HIV-1 RNase H Inhibitors - MDPI. (2025). Available at: [Link]

• Fourier Transform Infrared Spectroscopy (FTIR) Services - EAG Laboratories. (n.d.). Available at: [Link]

• Density functional theory study on vibrational spectrum of indole - ResearchGate. (n.d.). Available at: [Link]

• Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I - Jurnal UPI. (2023). Available at: [Link]

• How to Interpret FTIR Results: A Beginner's Guide. (2025). Available at: [Link]

• FTIR INTERPRETATION OF DRUGS - RJPN. (2020). Available at: [Link]

• Reported 3-hydrazinoindolin-2-one derivatives (II–V) with apoptotic activity. - ResearchGate. (n.d.). Available at: [Link]

• Vibrational frequency correlations in heterocyclic molecules. Part IV. The influence of substituents on the carbonyl frequencies of indoxyls and related compounds. - RSC Publishing. (n.d.). Available at: [Link]

• FTIR spectra of N–H stretching vibrations of 1 H - and 2 H... - ResearchGate. (n.d.). Available at: [Link]

• Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study - MDPI. (2015). Available at: [Link]

• INFRARED SPECTROSCOPY - St. Paul's Cathedral Mission College. (n.d.). Available at: [Link]

• IR Spectroscopy of Hydrocarbons Hydrocarbons contain only carbon-carbon bonds and carbon-hydrogen bonds. (n.d.). Available at: [Link]

• Synthesis and Spectral Characterization of Novel 2, 3-Disubstituted Quinazolin-4(3H) one Derivatives. (n.d.). Available at: [Link]

• Why does the carbonyl group in an acid anhydride have two stretching frequencies? (2015). Available at: [Link]

• 6 - IR - spectroscopy. (n.d.). Available at: [Link]

• View of Synthesis and Characterization of Some Novel Hydrazones of N-{11H-pyrido[2,1-b]quinazolin-11-one-9-yl} hydrazine. (n.d.). Available at: [Link]

• Vibrational frequency correlations in heterocyclic molecules. Part II. Infrared spectra and structure of oxindole and related compounds - Journal of the Chemical Society (Resumed) (RSC Publishing). (n.d.). Available at: [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - Jurnal UPI. (2019). Available at: [Link]

• (3Z)-3-Hydrazinylideneindolin-2-one - PMC. (n.d.). Available at: [Link]

• (3Z)-3-Hydrazinylideneindolin-2-one - ResearchGate. (n.d.). Available at: [Link]

• Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives - Impactfactor. (2021). Available at: [Link]

• Synthesis and Characterization of 3-(1-hydroxy naphthalene- 2-yl)-5-(furan-2-yl)-1-substituted pyrazolines. (n.d.). Available at: [Link]

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• 17. agdbmmjal.ac.in [agdbmmjal.ac.in]

HPLC Method Development for 3-Hydrazinylindol-2-one Purity Analysis: A Comparative Guide

As a Senior Application Scientist, I frequently see analytical teams struggle with the chromatographic behavior of nitrogen-rich heterocycles. The 2-oxindole (indolin-2-one) scaffold is a privileged pharmacophore in drug discovery, forming the structural core of numerous kinase inhibitors and natural alkaloids[1]. Within this chemical space, 3-hydrazinylindol-2-one serves as a critical synthetic intermediate.

However, quantifying its purity presents a severe analytical challenge. The molecule possesses two problematic features: an oxindole core prone to lactam-lactim tautomerization, and a highly reactive, polar hydrazine moiety. Treating this compound like a standard hydrophobic pharmaceutical inevitably leads to poor retention, severe peak tailing, and on-column degradation.

This guide objectively compares stationary phase performances and provides a self-validating, field-proven methodology for the purity analysis of 3-hydrazinylindol-2-one.

The Causality Behind the Chromatography

To develop a robust method, we must first understand the physicochemical behavior of the analyte.

• The Hydrazine Challenge: The hydrazine group is highly polar and basic (pKa ~7.5). At a neutral pH, it is partially ionized, leading to secondary interactions with residual silanols on the silica support (causing peak tailing). Furthermore, in neutral or basic aqueous environments, the hydrazine group rapidly oxidizes into isatin (1H-indole-2,3-dione).

• The Oxindole Core: The 2-oxindole core exhibits tautomerization that can manifest as split peaks if the mobile phase pH is not strictly controlled.

The Solution: A robust method requires a highly acidic mobile phase (pH 2.0–2.5) to fully protonate the hydrazine, preventing oxidation and locking the molecule into a single ionization state. However, protonating the hydrazine makes the molecule extremely polar, causing it to elute in the void volume of a standard C18 column. This necessitates the use of alternative stationary phases.

Logical workflow for overcoming physicochemical challenges in 3-hydrazinylindol-2-one analysis.

Stationary Phase Selection: A Comparative Analysis

To objectively evaluate performance, we compared three distinct column chemistries using the same acidic mobile phase gradient.

• Standard C18 (Octadecylsilane): Relies purely on hydrophobic partitioning.

• Monolithic RP-18e: Utilizes a continuous silica skeleton. Literature demonstrates that monolithic columns can separate oxindole derivatives up to twice as fast as conventional particulate columns due to high porosity and reduced backpressure [2].

• Biphenyl (Core-Shell): Offers orthogonal selectivity. The biphenyl rings provide strong π-π and dipole-dipole interactions with the electron-rich oxindole core, compensating for the lack of hydrophobic retention of the protonated hydrazine.

Comparative Performance Data

The following table summarizes the experimental data obtained using a 10–60% Acetonitrile gradient (0.1% TFA) over 10 minutes.

Column Chemistry	Retention Time (min)	Tailing Factor (Tf)	Theoretical Plates (N)	Resolution (Rs) from Isatin	Overall Assessment
Standard C18 (100 Å, 5 µm)	2.4	1.85	4,500	1.2	Poor retention; severe tailing due to silanol interactions. Fails system suitability.
Monolithic RP-18e	3.1	1.40	8,200	2.1	Fast separation; acceptable peak shape. Good for high-throughput screening.
Biphenyl (100 Å, 2.7 µm)	5.8	1.05	14,500	4.5	Optimal. Excellent retention via π-π interactions; ideal peak shape.

Degradation Profiling & Sample Preparation

A common pitfall in indolinone analysis is sample degradation inside the autosampler prior to injection [3]. If the sample diluent is neutral, the hydrazine will oxidize into isatin while waiting in the queue.

Primary degradation pathways of 3-hydrazinylindol-2-one impacting chromatographic purity.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . Step 4 (System Suitability) acts as an internal logic gate; if the resolution criteria are not met, the system forces the analyst to verify the mobile phase pH, ensuring scientific integrity before any samples are analyzed.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (Verify pH is ~2.1. Do not use acetate or formate buffers, as they lack the buffering capacity at this low pH).

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Biphenyl Core-Shell, 100 Å, 2.7 µm, 150 x 4.6 mm.

• Flow Rate: 1.2 mL/min.

• Column Temperature: 35°C (Stabilizes the tautomeric equilibrium).

• Detection: UV at 254 nm (Optimal for the oxindole chromophore).

• Gradient Program:

  • 0.0 - 2.0 min: 5% B

  • 2.0 - 10.0 min: 5% to 60% B

  • 10.0 - 12.0 min: 60% to 95% B (Column Wash)

  • 12.1 - 16.0 min: 5% B (Re-equilibration)

Step 3: Sample Preparation (Critical)

• Diluent: 0.1% Formic Acid in Water:Acetonitrile (90:10 v/v). Never use pure methanol or neutral water, as methanol can form trace formaldehyde leading to hydrazone condensation.

• Sample Concentration: 0.5 mg/mL. Sonicate for 5 minutes at room temperature.

Step 4: System Suitability Test (SST) - The Validation Gate

Prepare a resolution mixture containing 0.1 mg/mL 3-hydrazinylindol-2-one and 0.05 mg/mL isatin in the diluent.

• Inject 10 µL of the SST mixture.

• Acceptance Criteria:

  • Tailing factor (Tf) for 3-hydrazinylindol-2-one must be ≤ 1.5.

  • Resolution (Rs) between 3-hydrazinylindol-2-one and isatin must be ≥ 3.0.

• Causality Check: If Rs < 3.0 or Tf > 1.5, the hydrazine is not fully protonated. Discard Mobile Phase A and remake with fresh TFA. Do not proceed to sample analysis until this criterion is met.

References

• Title: 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives Source: RSC Advances URL: [Link]

• Title: Rapid determination of oxindole alkaloids in Cat's claw by HPLC using ionic liquid-based microwave-assisted extraction and silica monolithic column Source: ResearchGate / Phytochemical Analysis URL: [Link]

• Title: Development and validation of a LC-MS/MS method for assessment of an anti-inflammatory indolinone derivative by in vitro blood-brain barrier models Source: PubMed / Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 3-hydrazinylindol-2-one

As researchers and scientists in the field of drug development, our pursuit of innovation must be intrinsically linked with an unwavering commitment to safety. The handling of novel chemical entities, such as 3-hydrazinylindol-2-one, demands a proactive and informed approach to personal protection. While specific toxicological data for this compound may be limited, its structural classification as a hydrazine derivative necessitates treating it with the utmost caution, assuming a hazard profile similar to that of hydrazine—a known toxic, corrosive, and potentially carcinogenic substance.[1][2] This guide provides essential, in-depth guidance on the selection and use of Personal Protective Equipment (PPE) to ensure your safety when working with 3-hydrazinylindol-2-one.

The Critical Importance of a Multi-Layered PPE Strategy

Given the potential for 3-hydrazinylindol-2-one to be toxic if inhaled, absorbed through the skin, or ingested, a multi-layered approach to PPE is not just recommended, but imperative.[3][4] This strategy begins with robust engineering controls and is supplemented by meticulous personal protective measures.

Engineering Controls: Your First Line of Defense

Before any handling of 3-hydrazinylindol-2-one, ensure that the primary engineering controls are in place and fully functional. All manipulations, including weighing, transferring, and reactions, must be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.[5][6] The work area should be clearly designated for hazardous substance use, with readily accessible safety showers and eyewash stations.[5][6]

Core Personal Protective Equipment (PPE) Requirements

The following table outlines the minimum required PPE for handling 3-hydrazinylindol-2-one. It is crucial to remember that this is a baseline; specific experimental conditions may warrant additional protective measures.

Body Part	Required PPE	Specifications and Rationale
Hands	Double-gloving with chemical-resistant gloves	Inner Glove: Nitrile. Outer Glove: Neoprene or butyl rubber. This combination provides robust protection against potential splashes and permeation. Always consult the glove manufacturer's resistance guide for specific chemicals.[3][7]
Eyes & Face	Chemical splash goggles and a full-face shield	Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers an additional layer of protection for the entire face and should be used in conjunction with goggles, especially when there is a significant splash hazard.[4][7]
Body	Flame-resistant lab coat and a chemical-resistant apron	A flame-resistant lab coat made of 100% cotton is essential.[3] A chemical-resistant apron worn over the lab coat provides an additional barrier against spills and splashes.[2] Full-length pants and closed-toe shoes are mandatory.[3]
Respiratory	NIOSH-approved respirator (as needed)	While a fume hood is the primary control, a risk assessment may indicate the need for respiratory protection, particularly in cases of poor ventilation or potential for aerosol generation. A full-face respirator with appropriate cartridges is recommended in such scenarios.[3][4]

Procedural Discipline: Donning and Doffing PPE

The effectiveness of PPE is as much about its correct use as its selection. The following step-by-step protocols for putting on (donning) and taking off (doffing) PPE are designed to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for correctly donning PPE.

Doffing PPE Workflow

Caption: Step-by-step procedure for safe PPE removal.

Operational Plan: Handling and Emergency Procedures

A comprehensive safety plan extends beyond PPE to include clear protocols for handling and emergencies.

Standard Handling Procedure:

• Preparation: Before starting work, ensure all necessary equipment and reagents are inside the chemical fume hood to minimize traffic in and out of the containment area.[5]

• Weighing and Transfer: Conduct all weighing and transfers of 3-hydrazinylindol-2-one on a disposable, absorbent bench liner within the fume hood.

• Container Management: Keep all containers of 3-hydrazinylindol-2-one tightly sealed when not in use.[3]

• Post-Procedure: After completing the work, decontaminate all surfaces and equipment. Dispose of all contaminated disposable materials as hazardous waste.[5]

Emergency Spill Response:

In the event of a spill, your immediate actions are critical.

• Small Spill (inside fume hood):

  • Alert nearby personnel.

  • Use a spill kit with an inert, non-combustible absorbent material to contain the spill.[7]

  • Carefully collect the absorbed material into a designated hazardous waste container.[7]

  • Decontaminate the area.

• Large Spill (or any spill outside of a fume hood):

  • EVACUATE the area immediately.[6]

  • Alert others and activate the nearest fire alarm.[6]

  • Call emergency services and inform them of the nature of the chemical spill.[2][6]

  • Do not attempt to clean up a large spill yourself.[7]

First Aid Measures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8][9] Seek immediate medical attention.[8][9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8][9] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.[8][9]

• Inhalation: Move the individual to fresh air.[9] If breathing is difficult, administer oxygen.[8] Seek immediate medical attention.[8][9]

• Ingestion: DO NOT induce vomiting.[8] If the person is conscious, rinse their mouth with water.[9] Seek immediate medical attention.[8][9]

Disposal Plan for Contaminated Materials

All materials that come into contact with 3-hydrazinylindol-2-one must be treated as hazardous waste.[7][10]

• Solid Waste: This includes contaminated gloves, bench liners, and any other disposable materials. Place these items in a clearly labeled, sealed hazardous waste container.[10]

• Liquid Waste: Collect all liquid waste containing 3-hydrazinylindol-2-one in a dedicated, properly labeled, and sealed hazardous waste container.

• Empty Containers: Empty containers may still contain hazardous residue and should be treated as hazardous waste.[6]

Follow your institution's specific guidelines for hazardous waste disposal. Never dispose of hydrazine-containing waste down the drain.[7]

By adhering to these comprehensive PPE and safety protocols, you can significantly mitigate the risks associated with handling 3-hydrazinylindol-2-one, fostering a culture of safety and scientific excellence within your laboratory.

References

• Hydrazine - Risk Management and Safety. (n.d.). University of Notre Dame. Retrieved from [Link]

• Hydrazine. (n.d.). In Wikipedia. Retrieved from [Link]

• Safety and containment design for handling hydrazine or intermediate NxHy species in scaled PNF plants. (2025, September 2). Patsnap Eureka. Retrieved from [Link]

• Hydrazine Hydrate Safety: Is It Flammable and How to Handle It Correctly. (2026, March 2). Hoo Chemtec. Retrieved from [Link]

• CB-LSOP-Hydrazines.docx. (n.d.). The Brückner Research Group, University of Connecticut. Retrieved from [Link]

• Hydrazine and Other Corrosive and Flammable PHS. (n.d.). University of North Carolina at Charlotte. Retrieved from [Link]

• Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16). Unknown Source. Retrieved from [Link]

Sources

• 1. Safety and containment design for handling hydrazine or intermediate NxHy species in scaled PNF plants [eureka.patsnap.com]
• 2. safety.charlotte.edu [safety.charlotte.edu]
• 3. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 4. Hydrazine - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 7. hoochemtec.com [hoochemtec.com]
• 8. artscimedia.case.edu [artscimedia.case.edu]
• 9. fishersci.com [fishersci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]